(4-Chloromethyl-phenoxy)-acetic acid ethyl ester

• CAS: 80494-75-3

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: A Versatile Bifunctional Reagent in Modern Synthesis

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester, with the CAS number 80494-75-3, is a bifunctional organic compound of increasing interest in the fields of medicinal chemistry and materials science. Its structure, featuring a reactive benzylic chloride and a readily modifiable ethyl ester, makes it a valuable intermediate for the synthesis of more complex molecules. The presence of the phenoxyacetic acid moiety is a common feature in various biologically active compounds, and the chloromethyl group provides a convenient handle for introducing this pharmacophore through alkylation reactions.

This technical guide provides a comprehensive overview of the physicochemical properties, a detailed synthesis protocol, and known applications of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, with a focus on its utility for professionals in drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in synthesis. The key properties of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester are summarized below.

Property	Value	Source
CAS Number	80494-75-3	[1]
Molecular Formula	C₁₁H₁₃ClO₃	[1]
Molecular Weight	228.67 g/mol	[1]
Appearance	Colorless oil (predicted)
Boiling Point	Not reported
Melting Point	Not reported
Solubility	Soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone.
SMILES	CCOC(=O)COc1ccc(cc1)CCl	[1]
InChI	InChI=1S/C11H13ClO3/c1-2-14-11(13)8-15-10-5-3-9(7-12)4-6-10/h3-6H,2,7-8H2,1H3	[1]
InChIKey	QLVMJKOKSMMYTO-UHFFFAOYSA-N	[1]

Synthesis of (4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester: A Two-Step Approach

The synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester can be efficiently achieved through a two-step process. This involves an initial Williamson ether synthesis to construct the phenoxyacetate core, followed by a chlorination of the benzylic alcohol.

Logical Workflow for Synthesis

Caption: Synthesis workflow for (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Step 1: Synthesis of Ethyl 2-(4-(hydroxymethyl)phenoxy)acetate

This step employs the well-established Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and an alkyl halide.[2][3]

Protocol:

• Reaction Setup: To a solution of 4-(hydroxymethyl)phenol (1.0 eq) in a suitable polar aprotic solvent such as acetone or DMF, add a base like potassium carbonate (K₂CO₃, 1.5-2.0 eq).

• Addition of Alkylating Agent: To the stirred suspension, add ethyl chloroacetate (1.1 eq) dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) until the starting phenol is consumed.

• Workup: After cooling to room temperature, filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude intermediate, which can often be used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Step 2: Synthesis of (4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester

The conversion of the benzylic alcohol to the corresponding chloride is a standard transformation in organic synthesis. Thionyl chloride is a common and effective reagent for this purpose.

Protocol:

• Reaction Setup: Dissolve the ethyl 2-(4-(hydroxymethyl)phenoxy)acetate (1.0 eq) from the previous step in an anhydrous solvent such as dichloromethane (DCM) or chloroform under an inert atmosphere.

• Addition of Chlorinating Agent: Cool the solution in an ice bath and add thionyl chloride (SOCl₂, 1.1-1.2 eq) dropwise. A catalytic amount of DMF can be added to facilitate the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete conversion of the starting material.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Purification: After filtration and removal of the solvent under reduced pressure, the crude product can be purified by column chromatography on silica gel to afford the final product, (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Reactivity and Applications in Synthesis

The synthetic utility of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester stems from its bifunctional nature. The benzylic chloride is a reactive electrophile, readily participating in nucleophilic substitution reactions.[4][5]

Alkylation Reactions

The primary application of this reagent is as an alkylating agent to introduce the "ethyl 2-(phenoxy)acetate" moiety onto a variety of nucleophiles. This is particularly relevant in drug discovery for the synthesis of derivatives of compounds containing nucleophilic functional groups such as amines, thiols, and alcohols.

General Reaction Scheme:

Where Nu-H represents a nucleophilic species.

This reactivity makes it a valuable building block for creating libraries of compounds for structure-activity relationship (SAR) studies. The phenoxyacetic acid scaffold is a known pharmacophore in various drug classes, and this reagent provides a straightforward method for its incorporation.

Ester Hydrolysis

The ethyl ester functionality can be readily hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid. This unmasks a new functional group that can be used for further synthetic manipulations, such as amide bond formation, providing a secondary point of diversification.

Safety and Handling

As a reactive alkylating agent, (4-Chloromethyl-phenoxy)-acetic acid ethyl ester should be handled with appropriate safety precautions. Benzylic chlorides are known to be lachrymators and skin irritants.[5]

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat when handling this compound.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area immediately with copious amounts of water.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.

Conclusion

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester is a versatile and valuable synthetic intermediate. Its straightforward two-step synthesis and the dual reactivity of its chloromethyl and ethyl ester groups make it a powerful tool for medicinal chemists and other researchers. The ability to readily introduce the phenoxyacetic acid moiety and the potential for further functionalization via the ester group provide a flexible platform for the design and synthesis of novel molecules with potential biological activity. As with all reactive chemical reagents, adherence to proper safety protocols is paramount during its handling and use.

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Solubility Profile of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester in Organic Solvents: A Methodological Framework

An In-depth Technical Guide

Abstract: The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a critical physicochemical parameter that profoundly influences its processing, purification, formulation, and bioavailability.[1][2] This technical guide presents a comprehensive framework for determining the solubility profile of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, a versatile bifunctional molecule used in organic synthesis.[3] We move beyond a simple data sheet to provide a detailed, field-proven methodology grounded in thermodynamic principles. This document outlines the theoretical considerations of solubility, a step-by-step experimental protocol using the equilibrium shake-flask method with High-Performance Liquid Chromatography (HPLC) quantification, and a robust framework for data analysis and interpretation. This guide is intended for researchers, chemists, and formulation scientists who require accurate and reproducible solubility data to accelerate their research and development endeavors.

Introduction and Physicochemical Context

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester is a reactive organic compound featuring a benzylic chloride and an ethyl ester functional group.[3] This structure makes it a valuable intermediate for introducing a phenoxy-acetic acid moiety in the synthesis of more complex molecules. Understanding its solubility is paramount for several key operations:

• Reaction Solvent Selection: Identifying suitable solvents to ensure reactants are in a single phase for optimal reaction kinetics.

• Crystallization and Purification: Selecting appropriate solvent/anti-solvent systems for effective purification and isolation of the final product.

• Formulation Development: For any potential direct application, solubility in various excipients and solvent systems is a foundational piece of data.

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay between solute-solute, solvent-solvent, and solute-solvent interactions. The overall polarity, hydrogen bonding capacity, and molecular size of both the solute and the solvent dictate the extent of dissolution.

Table 1: Physicochemical Properties of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Property	Value	Source
CAS Number	80494-75-3	[4]
Molecular Formula	C₁₁H₁₃ClO₃	[4]
Molecular Weight	228.67 g/mol	[4]
IUPAC Name	ethyl 2-(4-chloromethylphenoxy)acetate	[4]
Predicted XLogP3	~2.9	[5][6]

Note: The XLogP3 value, a measure of lipophilicity, suggests moderate solubility in non-polar organic solvents and lower solubility in highly polar solvents like water.

Theoretical Framework: The Thermodynamics of Solubility

The dissolution of a solid compound in a liquid solvent is a thermodynamic equilibrium process.[7] The equilibrium solubility represents the maximum concentration of the solute that can be dissolved in a given solvent at a specific temperature and pressure to form a saturated solution.[1] This process can be described by the following equation:

ΔGsolution = ΔHsolution - TΔSsolution

Where:

• ΔGsolution is the Gibbs free energy of the solution. At saturation (equilibrium), ΔGsolution is zero.

• ΔHsolution is the enthalpy of solution, representing the heat absorbed or released during dissolution.

• T is the absolute temperature.

• ΔSsolution is the entropy of solution, reflecting the change in disorder.

Predictive models like UNIFAC and COSMO-RS can provide theoretical estimates of solubility by calculating activity coefficients based on molecular structure, but for definitive data, experimental determination is essential.[8][9]

Experimental Determination of Solubility

The gold-standard for determining thermodynamic equilibrium solubility is the shake-flask method . This method involves agitating an excess amount of the solid compound in the solvent of interest for a sufficient period to ensure equilibrium is reached. The resulting saturated solution is then filtered to remove undissolved solid, and the concentration of the solute in the filtrate is quantified.

Causality Behind Experimental Design

• Why an excess of solute? To ensure that the solution becomes saturated and reaches a true thermodynamic equilibrium.[10]

• Why prolonged agitation? To overcome kinetic barriers to dissolution and ensure the system reaches equilibrium in a reasonable timeframe. A minimum of 24-48 hours is standard practice.

• Why filtration? To separate the saturated liquid phase from the undissolved solid phase. A syringe filter (e.g., 0.45 µm) is crucial to prevent solid particulates from entering the analytical sample, which would artificially inflate the measured concentration.[11]

• Why HPLC for quantification? High-Performance Liquid Chromatography coupled with a UV detector (HPLC-UV) offers excellent specificity and sensitivity. It allows for the separation of the target compound from any potential impurities or degradants and provides accurate quantification against a standard calibration curve.[1][12]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the solubility determination protocol.

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(4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester Derivatives: A Technical Guide to Exploring Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The phenoxyacetic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse and significant biological activities.[1] This technical guide focuses on the derivatives of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, providing an in-depth exploration of their potential as anticancer, antimicrobial, and anti-inflammatory agents. As a Senior Application Scientist, this document is designed to be a practical resource, offering not just a review of existing knowledge but also detailed, field-proven experimental protocols to empower researchers in their quest for novel therapeutics. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system. All key claims are supported by authoritative sources, and this guide provides comprehensive, actionable methodologies for the synthesis and biological evaluation of this promising class of compounds.

Introduction: The Prominence of the Phenoxyacetic Acid Moiety

Phenoxyacetic acid and its derivatives have long been a focal point of chemical and biological research. This is due to their presence in a wide array of biologically active molecules, ranging from pharmaceuticals to herbicides.[1] The versatility of the phenoxyacetic acid core allows for extensive structural modifications, leading to a broad spectrum of pharmacological effects, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[1] The introduction of a chloromethyl group at the para position of the phenoxy ring, coupled with an ethyl ester, presents a unique starting point for the synthesis of novel derivatives with potentially enhanced or novel biological activities. This guide will provide a comprehensive overview of the methodologies required to explore these potentials.

Synthesis of (4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester Derivatives

The synthesis of phenoxyacetic acid derivatives is generally straightforward, often involving the reaction of a substituted phenol with an α-haloacetic acid ester in the presence of a base. A general synthetic route is outlined below.

General Synthetic Protocol

A typical synthesis involves the reaction of a substituted phenol with chloroacetic acid or its ester. For instance, p-cresol can be reacted with chloroacetic acid in the presence of sodium hydroxide to yield p-methyl phenoxy acetic acid.[2]

A Note on Experimental Design: The choice of solvent and base is critical in these reactions. Aprotic polar solvents like DMF or acetonitrile are often preferred to facilitate the nucleophilic substitution. The base, typically a carbonate like K2CO3 or a hydroxide like NaOH, is crucial for deprotonating the phenol to form the more nucleophilic phenoxide ion. The reaction temperature and time are also key parameters that need to be optimized for each specific derivative to maximize yield and purity.

Potential Anticancer Activity

Several derivatives of phenoxyacetic acid have demonstrated significant cytotoxic effects against various cancer cell lines.[3][4] The mechanism of action is often multifaceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways.[4][5]

Mechanism of Action: Induction of Apoptosis via PARP-1 Inhibition

One of the key mechanisms through which phenoxyacetic acid derivatives can exert their anticancer effects is by inducing programmed cell death, or apoptosis.[5] Some derivatives have been shown to upregulate pro-apoptotic genes and downregulate anti-apoptotic genes.[4] A specific target of interest is Poly (ADP-ribose) polymerase-1 (PARP-1), an enzyme involved in DNA repair. Inhibition of PARP-1 in cancer cells with compromised DNA repair pathways can lead to synthetic lethality.

Caption: Apoptosis induction by phenoxyacetic acid derivatives via PARP-1 inhibition.

Quantitative Data: Cytotoxicity of Phenoxyacetic Acid Derivatives

The cytotoxic activity of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50) values.

Derivative Name/Identifier	Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)
Phenoxyacetamide Derivative (Compound I)	HepG2 (Liver Cancer)	1.43	5-Fluorouracil	5.32
Phenoxyacetamide Derivative (Compound I)	MCF-7 (Breast Cancer)	7.43	-	-
Phenoxyacetamide Derivative (Compound II)	HepG2 (Liver Cancer)	6.52	5-Fluorouracil	5.32
4-Cl-phenoxyacetic acid	Breast Cancer Cells	0.194 (µg/mL)	Cisplatin	0.236 (µg/mL)

Table adapted from a comparative analysis of phenoxyacetic acid derivatives.[3]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7]

Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of viable cells.[7]

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to obtain the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation:

  • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.[6]

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF in 2% glacial acetic acid with 16% SDS, pH 4.7) to each well to dissolve the formazan crystals.[8]

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm or 590 nm using a microplate reader.[8][9]

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Caption: A typical workflow for determining the cytotoxicity of compounds.

Potential Antimicrobial Activity

Phenoxyacetic acid derivatives have also been investigated for their antimicrobial properties against a range of bacteria and fungi.[1][10][11] The modifications on the phenoxyacetic acid scaffold can significantly influence their antimicrobial spectrum and potency.

Mechanism of Action: Disruption of Cell Integrity

The antimicrobial mechanism of phenoxyacetic acid derivatives can vary. Some, like penicillin V (phenoxymethylpenicillin), act by inhibiting bacterial cell wall synthesis.[5] Others may exert their effects by disrupting the cell membrane, inhibiting essential enzymes, or interfering with nucleic acid synthesis.[12] The bromo group in para-bromophenoxyacetic acid, for example, appears to enhance its effectiveness, possibly by increasing its ability to disrupt cell membranes.[12]

Quantitative Data: Antimicrobial Activity of Phenoxyacetic Acid Derivatives

The antimicrobial efficacy is often determined by the Minimum Inhibitory Concentration (MIC) or by the size of the inhibition zone in a disk diffusion assay.

Derivative Name/Identifier	Target Organism	MIC (µg/mL)	Inhibition Zone (mm)
4-(2-methyl-phenylazo)-phenoxyacetic acid	Streptococcus pyogenes	-	20
para-bromophenoxyacetic acid	Bacillus subtilis	-	Notable Inhibition
para-bromophenoxyacetic acid	Escherichia coli	-	Notable Inhibition

Table compiled from various studies on the antimicrobial activity of phenoxyacetic acid derivatives.[1][12]

Experimental Protocols: Antimicrobial Susceptibility Testing

Two widely used methods for determining the antimicrobial susceptibility of a compound are the broth microdilution method for determining the MIC and the agar disk diffusion method.

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.[13]

A standardized suspension of the test microorganism is exposed to serial dilutions of the test compound in a broth medium within a 96-well microtiter plate. After incubation, the presence or absence of visible growth is determined.[13][14]

• Preparation of Test Compound:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform two-fold serial dilutions of the compound in a sterile 96-well plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).[13]

• Preparation of Inoculum:

  • From a pure culture, select 3-5 colonies and suspend them in a sterile broth.

  • Incubate the broth culture at 35-37°C until the turbidity reaches that of a 0.5 McFarland standard.[15]

  • Dilute the standardized inoculum to the appropriate concentration for testing.

• Inoculation of Microtiter Plate:

  • Inoculate each well of the microtiter plate containing the serially diluted compound with the standardized bacterial suspension.[13]

  • Include a growth control well (inoculum without the compound) and a sterility control well (broth without inoculum).[13]

• Incubation:

  • Incubate the microtiter plate at 35-37°C for 16-20 hours.[16]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[13]

This method is a qualitative test to determine the susceptibility of a microorganism to an antimicrobial agent.[17]

A filter paper disk impregnated with a known concentration of the test compound is placed on an agar plate that has been uniformly inoculated with the test microorganism. The compound diffuses from the disk into the agar, creating a concentration gradient. If the microorganism is susceptible to the compound, a zone of growth inhibition will appear around the disk.[18]

• Preparation of Inoculum:

  • Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard as described for the broth microdilution method.[15]

• Inoculation of Agar Plate:

  • Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

  • Streak the entire surface of a Mueller-Hinton agar plate three times, rotating the plate 60 degrees between each streaking to ensure even coverage.[15][19]

• Application of Disks:

  • Prepare sterile filter paper disks impregnated with a known concentration of the test compound.

  • Aseptically place the disks on the inoculated agar surface.[15]

  • Gently press the disks to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-24 hours.[15][20]

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition in millimeters. The size of the zone is inversely related to the MIC.

Potential Anti-inflammatory Activity

Phenoxyacetic acid derivatives have also shown promise as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes.[5][21]

Mechanism of Action: COX-2 Inhibition

Inflammation is a complex biological response, and prostaglandins are key mediators of this process. Cyclooxygenase (COX) enzymes catalyze the conversion of arachidonic acid to prostaglandins. There are two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and involved in physiological functions, while COX-2 is induced during inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[5]

Caption: Inhibition of the COX-2 pathway by phenoxyacetic acid derivatives.

Quantitative Data: COX-2 Inhibition by Phenoxyacetic Acid Derivatives

The inhibitory activity of these compounds against COX-2 is determined by their IC50 values.

Derivative Name/Identifier	COX-2 IC50 (µM)
Compound 5f	0.06
Compound 7b	0.07
Celecoxib (Reference)	0.05

Table adapted from a study on novel phenoxyacetic acid derivatives as selective COX-2 inhibitors.[22]

Experimental Protocols: In Vitro Anti-inflammatory Assays

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

The assay typically measures the peroxidase activity of the COX enzyme. The conversion of a suitable substrate by the peroxidase component is monitored, and the inhibition of this reaction is proportional to the inhibition of COX-2.[23]

• Reagent Preparation:

  • Prepare all reagents, including assay buffer, heme, COX-2 enzyme, and substrate (arachidonic acid), according to the manufacturer's instructions (e.g., from Cayman Chemical or BPS Bioscience).[24][25]

• Assay Plate Setup:

  • In a 96-well plate, add the assay buffer, heme, and COX-2 enzyme to the appropriate wells.

  • Include wells for a vehicle control (100% initial activity) and a background control (with heat-inactivated enzyme).[24]

• Inhibitor Addition:

  • Add various concentrations of the test compound to the inhibitor wells.

  • Add a reference inhibitor (e.g., celecoxib) to positive control wells.

• Pre-incubation:

  • Incubate the plate for 10-15 minutes at room temperature or 37°C to allow the inhibitor to bind to the enzyme.[23][24]

• Reaction Initiation and Detection:

  • Initiate the reaction by adding arachidonic acid to all wells.

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) or absorbance using a microplate reader.[26][27]

This assay is a simple and effective in vitro method to assess the anti-inflammatory activity of a compound.

The HRBC membrane is analogous to the lysosomal membrane.[28][29] Stabilization of the HRBC membrane against hypotonicity-induced hemolysis is an indicator of the compound's ability to stabilize lysosomal membranes, thereby limiting the release of pro-inflammatory enzymes.[30]

• Preparation of HRBC Suspension:

  • Collect fresh whole human blood and mix it with an equal volume of Alsever's solution.

  • Centrifuge at 3000 rpm for 10 minutes and wash the packed cells three times with isosaline.

  • Prepare a 10% v/v suspension of the packed cells in isosaline.[28]

• Assay Procedure:

  • The reaction mixture consists of 1 mL of phosphate buffer, 2 mL of hyposaline, and 0.5 mL of the HRBC suspension.

  • Add 0.5 mL of the test compound at various concentrations to the reaction mixture.

  • Include a control with distilled water instead of hyposaline for 100% hemolysis.

  • Use a standard anti-inflammatory drug (e.g., diclofenac sodium) as a positive control.[28][29]

• Incubation and Centrifugation:

  • Incubate the mixtures at 37°C for 30 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of the supernatant (hemoglobin content) at 560 nm using a spectrophotometer.[28]

  • Calculate the percentage of membrane stabilization.

This assay assesses the ability of a compound to inhibit the denaturation of proteins, a hallmark of inflammation.

Inflammation can cause the denaturation of proteins. A compound that can prevent this denaturation is considered to have anti-inflammatory properties. Bovine serum albumin (BSA) is commonly used as the protein in this assay.[31]

• Reaction Mixture Preparation:

  • The reaction mixture consists of 0.45 mL of 1% aqueous BSA and 0.05 mL of the test compound at various concentrations.[32]

• Incubation:

  • Incubate the mixtures at 37°C for 15 minutes.

  • Induce denaturation by heating at a higher temperature (e.g., 57°C or 72°C) for 3-5 minutes.[33]

• Data Acquisition and Analysis:

  • After cooling, measure the turbidity of the solutions at 660 nm using a spectrophotometer.[32][34]

  • Use a standard anti-inflammatory drug (e.g., diclofenac sodium) as a positive control.

  • Calculate the percentage inhibition of protein denaturation.

Conclusion

The derivatives of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester represent a promising class of compounds with the potential for diverse biological activities. This guide has provided a comprehensive framework for their synthesis and evaluation as anticancer, antimicrobial, and anti-inflammatory agents. By following the detailed protocols and understanding the underlying principles, researchers can effectively explore the therapeutic potential of these and other novel chemical entities. The provided methodologies, grounded in established scientific literature, are designed to ensure the generation of robust and reproducible data, thereby accelerating the drug discovery process.

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A Methodological Guide to Assessing the Thermodynamic Stability of (4-Chloromethyl-phenoxy)-acetic Acid Ethyl Ester

Disclaimer: This document serves as an in-depth technical guide outlining the established methodologies for determining the thermodynamic stability of a given active pharmaceutical ingredient (API). The compound (4-Chloromethyl-phenoxy)-acetic acid ethyl ester is used as a representative case study. To date, specific experimental thermodynamic stability data for this compound is not extensively available in the public domain. Therefore, this guide focuses on the experimental design, rationale, and data interpretation required to generate such a stability profile, rather than presenting pre-existing data.

Introduction: The Critical Role of Thermodynamic Stability in Drug Development

The journey of a new chemical entity from laboratory discovery to a marketed pharmaceutical product is contingent upon a thorough understanding of its intrinsic properties. Among the most critical of these is thermodynamic stability. The stability of an API dictates its shelf-life, informs the selection of appropriate formulation and packaging, and ensures that the patient receives a safe and efficacious product.[1] Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate rigorous stability testing to understand how a drug substance's quality varies over time under the influence of environmental factors like temperature, humidity, and light.[2][3]

This guide provides a comprehensive framework for characterizing the thermodynamic stability of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester. We will detail the core analytical techniques, explain the causality behind experimental choices, and outline self-validating protocols grounded in established scientific principles and regulatory expectations. For researchers, scientists, and drug development professionals, this document offers a robust, field-proven approach to generating a comprehensive stability profile for novel APIs.

Physicochemical Profile of the Target Compound

A foundational understanding of the molecule's physical and chemical properties is the first step in designing a stability assessment program.

Property	Value	Source
IUPAC Name	ethyl 2-(4-(chloromethyl)phenoxy)acetate	-
CAS Number	80494-75-3	[4]
Molecular Formula	C₁₁H₁₃ClO₃	[4]
Molecular Weight	228.67 g/mol	[4]
Structure	-

The Regulatory Framework: Adherence to ICH Guidelines

To ensure global harmonization and acceptance of stability data, all experimental work must be conducted in accordance with ICH guidelines. The primary documents governing this area are:

• ICH Q1A(R2): Stability Testing of New Drug Substances and Products: This guideline defines the core stability data package required for registration, including long-term, intermediate, and accelerated storage conditions.[2][5]

• ICH Q6A: Specifications: This document outlines the need to set acceptance criteria for a drug substance, including its degradation products, to ensure it is acceptable for its intended use.[6][7][8]

The methodologies described herein are designed to generate data that is not only scientifically sound but also compliant with these global regulatory standards.

Thermal Analysis Techniques: Probing Intrinsic Stability

Thermal analysis techniques are indispensable for rapidly assessing the intrinsic stability of a material. They measure changes in physical properties as a function of temperature.

Differential Scanning Calorimetry (DSC)

Expertise & Experience: DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as they are subjected to a controlled temperature program.[9][10] It is the gold standard for determining a substance's melting point (Tₘ), an indicator of purity, and for identifying polymorphic forms, which can have different stabilities and bioavailabilities.[11][12] An endothermic peak corresponds to heat absorption (e.g., melting), while an exothermic peak indicates heat release (e.g., decomposition).

Experimental Protocol: DSC Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, zinc).

• Sample Preparation: Accurately weigh 2-5 mg of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester into a clean, hermetically sealed aluminum pan. The use of a hermetic pan is crucial to contain any potential off-gassing during heating and prevent mass loss before thermal events.

• Reference: Use an identical, empty, hermetically sealed aluminum pan as the reference.

• Temperature Program:

  • Equilibrate the system at 25°C.

  • Ramp the temperature from 25°C to 350°C at a linear heating rate of 10°C/min. A 10°C/min rate is standard for initial screening, balancing resolution and analysis time.

  • Maintain a constant nitrogen purge (50 mL/min) to provide an inert atmosphere and prevent oxidative degradation.

• Data Analysis: Record the heat flow versus temperature. Determine the onset temperature and peak maximum of any endothermic or exothermic events. Integrate the area under the melting endotherm to calculate the enthalpy of fusion (ΔHfus).

Expected Data Summary (Hypothetical)

Parameter	Expected Value	Interpretation
Melting Onset (Tₘ)	~150 - 180°C	A sharp peak indicates a pure, crystalline solid.
Enthalpy of Fusion (ΔHfus)	20 - 40 kJ/mol	Provides information on the crystal lattice energy.
Decomposition Onset	> 200°C	An exothermic event following the melt indicates thermal decomposition.

Visualization: DSC Experimental Workflow

Caption: Workflow for DSC analysis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[13][14] It is essential for determining the temperature at which a substance begins to decompose and for quantifying the presence of residual solvents or water.[15] A step in the TGA curve represents a mass loss event.

Experimental Protocol: TGA Analysis

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate standards.

• Sample Preparation: Accurately weigh 5-10 mg of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester into an open ceramic or aluminum pan. An open pan is used to allow volatiles to escape freely.

• Temperature Program:

  • Equilibrate the system at 30°C.

  • Ramp the temperature from 30°C to 500°C at a linear heating rate of 10°C/min.

  • Maintain a constant nitrogen purge (50 mL/min) to ensure an inert environment.

• Data Analysis: Record the mass change (%) versus temperature. Determine the onset temperature of any significant mass loss events. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss.

Expected Data Summary (Hypothetical)

Temperature Range	Mass Loss (%)	Interpretation
30 - 150°C	< 0.5%	Loss of adsorbed water or volatile impurities.
> 200°C	Significant	Onset of thermal decomposition.

Visualization: TGA Experimental Workflow

Caption: Workflow for TGA analysis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Forced Degradation (Stress Testing): Elucidating Degradation Pathways

Trustworthiness: Forced degradation studies are a cornerstone of stability testing, designed to intentionally degrade the API under conditions more severe than accelerated stability testing.[16][17] The purpose is to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of the analytical methods used to monitor stability.[1][18] A target degradation of 5-20% is generally considered optimal to ensure that degradation products are formed at detectable levels without being overly complex.[19]

Based on the structure of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, two primary degradation pathways are anticipated:

• Reactivity of the Benzylic Chloride: The chloromethyl group is a benzylic halide, which is known to be more reactive than simple alkyl halides towards nucleophilic substitution due to the resonance stabilization of the resulting carbocation intermediate.[22][23] This group is susceptible to hydrolysis to form a benzyl alcohol derivative.

Visualization: Potential Degradation Pathways

Caption: Plausible degradation pathways for the target molecule under stress conditions.

Experimental Protocol: Forced Degradation Studies

• Solution Preparation: Prepare solutions of the API (e.g., 1 mg/mL) in a suitable solvent system (e.g., acetonitrile/water).

• Stress Conditions: Expose the API solutions to the following conditions in parallel:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH at room temperature. Basic hydrolysis of esters is typically rapid.[20]

  • Oxidation: Add 3% H₂O₂ at room temperature.

  • Thermal Stress (Solution): Heat the solution at 60°C.

  • Thermal Stress (Solid State): Store the solid API at 105°C.

  • Photostability: Expose the solution and solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B).

• Time Points: Sample at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours). The goal is to achieve 5-20% degradation.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV method. A gradient elution method is typically required to separate the parent API from all degradation products. Mass spectrometry (LC-MS) should be used to identify the structures of the major degradants.

Isothermal Stability Assessment

For a more quantitative measure of degradation kinetics under specific storage conditions, isothermal calorimetry can be employed. This technique is highly sensitive and can measure the very small heat flow produced by slow degradation reactions in real-time.[24][25] By holding the sample at a constant temperature (e.g., 40°C), the rate of heat production can be directly related to the rate of degradation, allowing for the calculation of reaction kinetics and prediction of shelf-life.

Synthesis and Conclusion

A comprehensive thermodynamic stability profile for (4-Chloromethyl-phenoxy)-acetic acid ethyl ester requires a multi-faceted approach. The initial characterization using DSC and TGA provides critical data on the material's solid-state properties and thermal decomposition limits. This is followed by forced degradation studies, which are paramount for understanding the chemical liabilities of the molecule under various stress conditions, identifying potential degradants, and enabling the development of a robust, stability-indicating analytical method.

The protocols and rationale presented in this guide provide a self-validating framework for generating high-quality, regulatory-compliant stability data. By systematically applying these methodologies, drug development professionals can build a thorough understanding of an API's stability, de-risk the development process, and ensure the delivery of a safe and stable final product to patients.

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History and discovery of phenoxyacetic acid ethyl ester derivatives

An In-depth Technical Guide to the History and Discovery of Phenoxyacetic Acid Ethyl Ester Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenoxyacetic acid derivatives, particularly their ethyl esters, represent a class of organic compounds that have significantly impacted modern agriculture and are finding new roles in pharmaceutical research. Initially developed as synthetic auxin herbicides, their history is intertwined with the very discovery of plant hormones. This guide provides a comprehensive technical overview of the history, discovery, mechanism of action, and synthesis of phenoxyacetic acid ethyl ester derivatives. It aims to equip researchers, scientists, and drug development professionals with a thorough understanding of this important class of molecules, from their foundational role in weed management to their emerging therapeutic potential.

The Genesis: From Plant Tropisms to the First Phytohormone

The story of phenoxyacetic acids begins not in a chemistry lab, but with the fundamental observations of plant biology. In the late 19th century, Charles Darwin and his son Francis observed that canary grass coleoptiles would bend towards a light source, a phenomenon they termed phototropism.[1][2][3] Through a series of experiments, they concluded that a "transmittable substance" produced in the tip of the coleoptile was responsible for this movement.[1] This laid the groundwork for the concept of plant hormones.

It wasn't until the 1920s that Dutch botanist Frits Warmolt Went successfully isolated this growth-promoting substance, which he named "auxin," from the Greek word auxein, meaning "to grow."[1][4] Later, the primary natural auxin was identified as indole-3-acetic acid (IAA).[1][5] Auxins are crucial for various plant growth and developmental processes, including cell elongation and division.[6]

A World at War and the Dawn of Selective Herbicides

The geopolitical turmoil of World War II spurred intense research into agricultural science to secure food supplies. Scientists in the United Kingdom and the United States were independently searching for ways to increase crop yields.[5][7] This research led to the realization that synthetic compounds mimicking the action of auxin could be used to selectively kill broadleaf weeds without harming cereal crops.[5][7]

In 1941, Robert Pokorny, an industrial chemist, published the synthesis of 2,4-dichlorophenoxyacetic acid (2,4-D).[8][9][10] Around the same time, a team at Imperial Chemical Industries (ICI) in the UK, led by W.G. Templeman, discovered the herbicidal properties of 2-methyl-4-chlorophenoxyacetic acid (MCPA).[8][11] These discoveries marked the birth of the phenoxy herbicides, which were commercially introduced in 1946 and quickly became some of the most widely used herbicides globally.[6] The choice between 2,4-D and MCPA was often dictated by the regional availability of the starting materials; the US favored 2,4-D due to the availability of synthetic phenol, while the UK preferred MCPA because of the ready supply of o-cresol from coal tar.

Mechanism of Action: A Tale of Hormonal Hijacking

Phenoxy herbicides exert their selective action by acting as synthetic auxins.[5][12][13] When absorbed by a susceptible broadleaf plant, they mimic the natural auxin IAA but are not easily broken down by the plant's metabolic processes.[6] This leads to an uncontrolled and unsustainable surge in growth.[7][8]

The key steps in the mechanism of action are as follows:

• Absorption and Translocation: The herbicide is absorbed through the leaves and translocated to the plant's meristems, the regions of active growth.[7][8]

• Binding to Auxin Receptors: The synthetic auxin molecules bind to auxin-binding proteins (ABPs) in the cell membrane, endoplasmic reticulum, nucleus, and cytoplasm.[6]

• Disruption of Hormonal Balance: The persistent and high concentration of the synthetic auxin overwhelms the plant's natural hormonal regulation.[13]

• Uncontrolled Growth: This leads to a cascade of effects, including rapid and uncontrolled cell division and elongation, stem twisting, and leaf withering.[8][12]

• Plant Death: Ultimately, the plant's resources are depleted, and its transport systems are disrupted, leading to its death.

Caption: Mechanism of action of phenoxyacetic acid herbicides.

The Advantage of Esters: Enhanced Efficacy

While the phenoxyacetic acids themselves are potent herbicides, their effectiveness can be enhanced by converting them into esters, particularly ethyl esters.[7][8] The ester forms are generally more volatile and have better penetration through the waxy cuticle of plant leaves.[14] Once inside the plant, the ester is hydrolyzed back to the parent acid, which is the active herbicidal molecule.[14] This "pro-drug" approach ensures efficient delivery of the active compound to its target sites.

Synthesis of Phenoxyacetic Acid Ethyl Ester Derivatives: A Practical Guide

The synthesis of phenoxyacetic acid ethyl ester derivatives is a cornerstone of their production. The general approach involves a two-step process: the synthesis of the phenoxyacetic acid followed by its esterification.

General Synthesis of Phenoxyacetic Acids

The foundational synthesis of phenoxyacetic acid was first reported in 1880.[15] The most common method is the Williamson ether synthesis, which involves the reaction of a phenol with chloroacetic acid in the presence of a base.[9][11][15]

Caption: General synthesis of phenoxyacetic acids.

Esterification to Ethyl Ester Derivatives

Once the phenoxyacetic acid is synthesized, it can be esterified to the corresponding ethyl ester. A common method is Fischer esterification, where the carboxylic acid is reacted with ethanol in the presence of a strong acid catalyst.

Detailed Experimental Protocol: Synthesis of 2-(p-tolyloxy)acetic acid ethyl ester

This protocol provides a representative example of the synthesis of a phenoxyacetic acid ethyl ester derivative.

Step 1: Synthesis of p-methyl phenoxy acetic acid [16]

• In a round-bottom flask, take p-cresol (1 g) and sodium hydroxide (9 mol%).

• Add chloroacetic acid (2.5 mL) dropwise, followed by a small amount of water.

• Heat the mixture on a water bath for 1 hour.

• After cooling, add 10 mL of water.

• Acidify the mixture with dilute HCl until it turns congo-red paper blue.

• Extract the product with diethyl ether.

• Wash the ethereal extract with 10 mL of water.

• Extract the aryloxyacetic acid from the ether layer by shaking with 25 mL of 5% sodium carbonate solution.

• Acidify the sodium carbonate extract with dilute HCl to precipitate the p-methyl phenoxy acetic acid.

• Recrystallize the product from ethanol.

Step 2: Synthesis of Ethyl 2-(p-tolyloxy)acetate

This step outlines a general procedure for the synthesis of the ethyl ester from the corresponding phenoxyacetic acid.

• To a solution of the phenoxyacetic acid derivative (e.g., 2-(4-formylphenoxy)acetic acid) (20 mmol) in 30 mL of DMF, add ethyl bromoacetate (3.34 g, 20 mmol) and potassium carbonate (5.52 g, 40 mmol).[17]

• Stir the resulting mixture for 12 hours to yield the corresponding ethyl 2-(phenoxy)acetate derivative.[17]

Alternative Esterification Methods

Method	Reagents	Conditions	Reference
Fischer Esterification	Ethanol, Strong Acid Catalyst (e.g., H₂SO₄)	Reflux	[18]
Phase Transfer Catalysis	Alkyl Halide, Base, Phase Transfer Catalyst	Varies	[19]
Phosphonitrilic Chloride Activation	Phosphonitrilic Chloride (PNT), N-methyl morpholine (NMM)	Room Temperature	[16]

Beyond the Field: New Frontiers for Phenoxyacetic Acid Derivatives

While their primary application remains in agriculture, the unique chemical scaffold of phenoxyacetic acid derivatives has attracted interest in medicinal chemistry and drug development. Researchers have synthesized and evaluated novel derivatives for a range of biological activities.

• Anti-inflammatory and Anticonvulsant Agents: Certain phenoxyacetic acid derivatives have shown potent anti-inflammatory and anticonvulsant properties in preclinical models.[20][21]

• Antimycobacterial Activity: Derivatives have been synthesized and evaluated for their activity against Mycobacterium tuberculosis.[22][23]

• Antifungal and Antibacterial Agents: Various studies have reported the synthesis of phenoxyacetic acid derivatives with significant antifungal and antibacterial activities.[22]

Conclusion

The journey of phenoxyacetic acid ethyl ester derivatives from their conceptual origins in the study of plant growth to their widespread use as selective herbicides is a testament to the power of applying fundamental biological knowledge to solve practical problems. Their history is a compelling narrative of scientific discovery driven by necessity. As research continues to uncover new biological activities, the future of this versatile class of compounds may extend far beyond the agricultural fields, with potential applications in treating a variety of human diseases. The foundational understanding of their synthesis and mechanism of action remains critical for both optimizing their current uses and exploring their future potential.

References

• The Mechanism of Action: How Phenoxy Herbicides Work. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Synthesis of 2,4-D and MCPA. (n.d.).
• Phenoxy herbicide. (n.d.). In Wikipedia.
• Exploring the Effects and Applications of Phenoxy Herbicides in Modern Agriculture. (2024, December 4).
• Phenoxy Reference Guide. (n.d.). Pest Genie.
• PHENOXIES. (n.d.). Nufarm.
• Herbicides that Mimic or Interfere with Auxin. (n.d.). The Ohio State University Pressbooks.
• 2,4-Dichlorophenoxyacetic acid. (n.d.). In Wikipedia.
• 2,4-Dichlorophenoxyacetic acid. (2022, March 7). American Chemical Society.
• Unique Herbicide Binding Pattern discovered via Dow Agrosciences and University of Warwick collaboration. (2016, June 29).
• Plant Growth Regulators. (n.d.). BYJU'S.
• Dichlorophenoxyacetic acid, 2,4- (2,4-D): environmental aspects (EHC 84, 1989). (n.d.). INCHEM.
• Discovery and SAR of Halauxifen Methyl: A Novel Auxin Herbicide. (2015, November 4). ACS Symposium Series.
• What are Plant Growth Regulators? (2018, November 16). Centre for Food Safety.
• cheminformatics review of auxins as herbicides. (2017, September 6). Journal of Experimental Botany.
• Auxin. (n.d.). In Wikipedia.
• The use of plant growth regulators. (2023, March 13). Lainco.
• Understanding Plant Growth Regulators: Types and Uses in Tissue Culture. (2024, June 14).
• Plant Growth Regulators Discovery, Biosynthesis and Physiological roles of Auxins. (n.d.).
• MCPA. (n.d.). In Wikipedia.
• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. (2024, March 15). MDPI.
• Protocol for Derivatizing Phenoxyacetic Acids for Gas Chromatography (GC) Analysis. (n.d.). Benchchem.
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. (2025, October 13). PMC.
• 2,4-Dichlorophenoxyacetic acid. (n.d.).
• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (n.d.). JETIR.org.
• Synthesis of phenoxyacetic acid derivatives. (n.d.). Google Patents.
• Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. (n.d.). JOCPR.
• Synthesis of phenoxyacetic acid derivatives. (n.d.). ResearchGate.
• Phenoxyacetic acid derivatives, process for their preparation and their application as herbicides. (n.d.). Google Patents.
• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (n.d.). PMC.
• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (n.d.). RSC Publishing.
• Phenoxyacetic acid. (n.d.). In Wikipedia.
• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. (2025, August 5). ResearchGate.
• Some Chlorophenoxyacetic Acids. (1941). Journal of the American Chemical Society.

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• 5. 17.3 Herbicides that Mimic or Interfere with Auxin – Principles of Weed Control [ohiostate.pressbooks.pub]
• 6. cdn.nufarm.com [cdn.nufarm.com]
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• 19. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents [patents.google.com]
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• 22. jetir.org [jetir.org]
• 23. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Using (4-Chloromethyl-phenoxy)-acetic acid ethyl ester as a pharmaceutical intermediate

Application Note: Strategic Utilization of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester in PPAR Agonist Synthesis

Abstract

This technical guide details the strategic application of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (CAS: 80494-75-3) as a bifunctional "linchpin" intermediate in the synthesis of metabolic regulators. Specifically, this molecule serves as the critical pharmacophore donor for the phenoxyacetic acid head group , a structural motif essential for binding to Peroxisome Proliferator-Activated Receptors (PPAR

, PPAR , and PPAR ). This note provides optimized protocols for nucleophilic coupling (S-alkylation) and ester hydrolysis, enabling the efficient synthesis of fibrate analogs and GW501516-related candidates.

Chemical Profile & Strategic Utility

The molecule functions as a dual-purpose electrophile/protected acid. Its value lies in the orthogonal reactivity of its two functional ends:

• The "Warhead" (Chloromethyl group): A highly reactive benzyl chloride moiety susceptible to

  attack by nucleophiles (thiols, amines, phenols).

• The "Anchor" (Ethyl Ester): A protected carboxylic acid that remains stable during the initial coupling but can be selectively hydrolyzed to release the active polar head group required for receptor interaction.

Property	Specification
IUPAC Name	Ethyl 2-(4-(chloromethyl)phenoxy)acetate
CAS Number	80494-75-3
Molecular Formula
Molecular Weight	228.67 g/mol
Key Reactivity	Electrophilic Benzylation ( ); Ester Hydrolysis
Primary Application	Synthesis of PPAR agonists (Fibrates, Glitazars)

Application Workflow: Convergent Drug Synthesis

The synthesis of PPAR agonists typically follows a convergent route. The "Tail" (a lipophilic aromatic heterocycle) is synthesized separately and then coupled to this "Head" intermediate.

Visualizing the Pathway

The following diagram illustrates the transformation of the intermediate into a bioactive PPAR

agonist analog (Des-methyl GW501516 analog).

Figure 1: Convergent synthesis workflow utilizing the intermediate as the polar head group donor.

Detailed Experimental Protocols

Protocol A: S-Alkylation (Coupling the Head and Tail)

This protocol describes the coupling of the intermediate with a thiol-containing heterocycle (a common motif in GW501516 synthesis). The benzyl chloride is highly reactive; therefore, strict stoichiometry is required to prevent over-alkylation.

Reagents:

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.0 equiv)[1]

• Aryl/Alkyl Thiol (e.g., 4-trifluoromethyl-thiophenol or thiazole thiol) (1.05 equiv)

• Cesium Carbonate (

  ) (1.5 equiv) [Alternative: ]

• Solvent: Acetonitrile (MeCN), anhydrous.

Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Thiol (1.05 equiv) in anhydrous MeCN (0.1 M concentration).

• Activation: Add

  (1.5 equiv) in one portion. Stir at room temperature for 15 minutes to generate the thiolate anion.

  • Note: The solution may change color (often yellow/orange) indicating anion formation.

• Addition: Dissolve (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.0 equiv) in a minimal amount of MeCN and add it dropwise to the reaction mixture over 10 minutes.

  • Causality: Dropwise addition prevents high local concentrations of the electrophile, reducing the risk of side reactions.

• Reaction: Stir the mixture at Room Temperature for 2–4 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 4:1). The starting material (

    ) should disappear, and a new, more polar spot (the coupled ester) should appear.

• Workup: Filter off the inorganic salts through a celite pad. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue via flash column chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).

Expected Yield: 85–95% Validation:

NMR should show the disappearance of the chloromethyl singlet ( ppm) and the appearance of the S-methylene singlet ( ppm).

Protocol B: Ester Hydrolysis (Activation)

The ethyl ester is a "prodrug" form. For in vitro binding assays (e.g., PPAR binding), the free acid is required.

Reagents:

• Coupled Ester Intermediate (from Protocol A)

• Lithium Hydroxide Monohydrate (

  ) (3.0 equiv)

• Solvent: THF / Water (3:1 ratio)

Procedure:

• Dissolution: Dissolve the Coupled Ester in THF (0.2 M).

• Hydrolysis: Add a solution of

  in water. The final solvent ratio should be THF:Water (3:1).

• Reaction: Stir vigorously at Room Temperature for 3–6 hours.

  • Critical Control Point: Do not heat unless necessary. High heat can decarboxylate certain sensitive phenoxyacetic acids or cleave the ether bond.

• Quenching: Acidify the reaction mixture to pH 2–3 using 1N HCl.

  • Observation: The free acid usually precipitates as a white solid or forms an oil.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Crystallization: Recrystallize from Hexane/EtOAc or MeOH to obtain the final API precursor.

Mechanism of Action (Chemical)

The utility of this intermediate relies on the electronic effects of the para-substituted benzene ring.

Figure 2: The phenoxy oxygen donates electron density into the ring, slightly destabilizing the benzylic C-Cl bond, making it highly susceptible to nucleophilic attack.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Coupling)	Hydrolysis of -CH2Cl to -CH2OH	Ensure solvents (MeCN/DMF) are strictly anhydrous. Keep atmospheric moisture out.
Polymerization	Intermolecular reaction	Maintain dilute conditions (0.1 M). Add the intermediate slowly.
Incomplete Hydrolysis	Steric hindrance	Switch from LiOH to NaOH or increase temperature to 40°C.
Impurity at 4.6 ppm	Unreacted Chloride	Increase reaction time or add 0.1 equiv KI (Finkelstein catalysis) to accelerate the reaction.

Safety & Handling

• Lachrymator: Benzyl chlorides are potent eye irritants. Handle only in a fume hood.

• Alkylating Agent: Treat as a potential mutagen. Double-glove (Nitrile) and wear chemical safety goggles.

• Storage: Store at 2–8°C under inert gas (

  or Ar) to prevent hydrolysis by atmospheric moisture.

References

• PPAR Agonist Design: Evans, K. A., et al. (2011).[2] "Phenoxyacetic acids as PPAR

  partial agonists: synthesis, optimization, and in vivo efficacy." Bioorganic & Medicinal Chemistry Letters.

• General Synthesis of Phenoxyacetic Acids: PrepChem. "Synthesis of ethyl (4-chlorophenyl)acetate derivatives." (General methodology for phenoxy/phenyl acetic acid alkylations).

• Thiol Alkylation Protocols: Azizi, N., et al. (2009). "A Green and Highly Efficient Alkylation of Thiols in Water."[3] Journal of the Iranian Chemical Society.[3] (Demonstrates reactivity of benzyl halides with thiols).

• GW501516 Context: Wei, Z., et al. (2010). "Synthesis, biological evaluation and molecular modeling of GW 501516 analogues." (Contextualizes the phenoxyacetic acid head group).[4]

• Compound Data: CAS Common Chemistry. "Ethyl 2-(4-(chloromethyl)phenoxy)acetate."

Sources

• 1. (4-CHLOROMETHYL-PHENOXY)-ACETIC ACID ETHYL ESTER CAS 80494-75-3 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 2. Phenoxyacetic acids as PPARδ partial agonists: synthesis, optimization, and in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sid.ir [sid.ir]
• 4. journal.walisongo.ac.id [journal.walisongo.ac.id]

Application Notes and Protocols for N-Alkylation using (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the conditions and protocols for the N-alkylation of primary and secondary amines, as well as nitrogen-containing heterocycles, utilizing (4-Chloromethyl-phenoxy)-acetic acid ethyl ester. This reagent, a functionalized benzyl halide, serves as a versatile building block for introducing a phenoxy-acetic acid ethyl ester moiety onto a nitrogen atom. This modification can be instrumental in drug discovery and development, potentially influencing physicochemical properties, modulating biological activity, or providing a handle for further chemical transformations. The protocols detailed herein are grounded in the principles of nucleophilic substitution reactions and are designed to serve as a robust starting point for researchers in organic and medicinal chemistry. While specific literature on this exact reagent is limited, the provided methodologies are based on well-established procedures for analogous N-alkylation reactions with substituted benzyl halides.

Introduction: The Strategic Value of N-Alkylation

N-alkylation is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where the introduction of alkyl groups to amines can profoundly impact a molecule's pharmacological profile.[1] The reaction of an amine with an alkyl halide, such as (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this process, the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the chloromethyl group, displacing the chloride leaving group.

The subject of this guide, (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, is a primary benzylic halide. Such compounds are known to be highly reactive in SN2 reactions due to the ability of the adjacent phenyl ring to stabilize the transition state.[2][3] The presence of the phenoxy-acetic acid ethyl ester group at the para position may have a modest electronic effect on the reactivity of the benzylic chloride and introduces a functional handle that can be further manipulated, for instance, through hydrolysis of the ester.

Reaction Mechanism and Key Considerations

The N-alkylation with (4-Chloromethyl-phenoxy)-acetic acid ethyl ester follows a classical SN2 pathway. A solid understanding of this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

The SN2 Pathway

Critical Parameters for Successful N-Alkylation

Several factors must be carefully controlled to ensure a successful and selective N-alkylation reaction:

• Choice of Base: A base is required to neutralize the hydrochloric acid generated during the reaction. For primary and secondary amines, an excess of the amine itself can sometimes serve as the base, though this is generally not ideal as it consumes the starting material. More commonly, an external inorganic or organic base is used.

  • Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently employed and are effective in polar aprotic solvents.[4]

  • Organic Bases: Non-nucleophilic tertiary amines such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are also common choices.

• Solvent Selection: The choice of solvent is critical for an SN2 reaction. Polar aprotic solvents are generally preferred as they can solvate the cation of the base without strongly solvating the nucleophilic amine, thus enhancing its reactivity.[5]

  • Recommended Solvents: Acetonitrile (MeCN), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are excellent choices.[6]

• Reaction Temperature: The reaction temperature influences the reaction rate. While many N-alkylations with reactive benzyl halides proceed readily at room temperature, gentle heating (e.g., 40-80 °C) can be employed to accelerate the reaction, particularly with less nucleophilic amines.[7]

• Stoichiometry and Control of Over-alkylation: A significant challenge in the N-alkylation of primary amines is preventing the secondary amine product from reacting further with the alkylating agent to form a tertiary amine.[8] To favor mono-alkylation, it is often beneficial to use a slight excess of the primary amine relative to the alkylating agent. Alternatively, for the synthesis of tertiary amines from secondary amines, a slight excess of the alkylating agent can be used.

Experimental Protocols

Safety Precaution: (4-Chloromethyl-phenoxy)-acetic acid ethyl ester is a reactive alkylating agent and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

General Protocol for N-Alkylation of Primary and Secondary Aliphatic Amines

This protocol provides a general starting point for the N-alkylation of a wide range of aliphatic amines.

Materials:

• Primary or secondary aliphatic amine (1.0 eq.)

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.0-1.2 eq. for secondary amines, 0.8-1.0 eq. for primary amines to favor mono-alkylation)

• Potassium carbonate (K₂CO₃, 2.0 eq.) or Triethylamine (Et₃N, 2.0 eq.)

• Anhydrous acetonitrile (MeCN) or N,N-dimethylformamide (DMF)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Ethyl acetate (EtOAc) or Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq.) and the base (2.0 eq.).

• Add the anhydrous solvent (e.g., MeCN or DMF) to achieve a concentration of approximately 0.1-0.5 M with respect to the amine.

• Stir the mixture at room temperature for 10-15 minutes.

• Slowly add a solution of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester in the same solvent to the reaction mixture.

• Stir the reaction at room temperature or heat to 40-60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 2-24 hours), cool the reaction mixture to room temperature.

• If an inorganic base was used, filter the solid precipitate and wash with the reaction solvent. Concentrate the filtrate under reduced pressure. If an organic base was used, proceed directly to the next step.

• Dilute the residue with water and extract with an organic solvent such as EtOAc or CH₂Cl₂ (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Parameter	Condition for Primary Amines (Mono-alkylation)	Condition for Secondary Amines
Amine:Alkylating Agent Ratio	1.2 : 1	1 : 1.1
Base	K₂CO₃, Et₃N	K₂CO₃, Et₃N, DIPEA
Solvent	MeCN, DMF	MeCN, DMF, CH₂Cl₂
Temperature	Room Temperature to 50 °C	Room Temperature to 60 °C
Typical Reaction Time	4-24 hours	2-18 hours

General Protocol for N-Alkylation of Anilines and Nitrogen-Containing Heterocycles

Anilines and some nitrogen-containing heterocycles are generally less nucleophilic than aliphatic amines and may require slightly more forcing conditions. For heterocycles like indoles, the use of a strong base is often necessary to deprotonate the nitrogen, enhancing its nucleophilicity.[1]

Materials:

• Aniline or nitrogen-containing heterocycle (1.0 eq.)

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.)

• Cesium carbonate (Cs₂CO₃, 1.5 eq.) or Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq. - use with extreme caution )

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution (for NaH quench)

• Deionized water

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aniline or heterocycle (1.0 eq.) and the base (Cs₂CO₃, 1.5 eq.). If using NaH, add the NaH to the flask first, followed by the slow addition of a solution of the substrate in DMF. Caution: Hydrogen gas is evolved when using NaH.

• Add anhydrous DMF to achieve a concentration of approximately 0.1-0.5 M.

• Stir the mixture at room temperature for 30 minutes (or until gas evolution ceases if using NaH).

• Add a solution of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.) in DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to 60-80 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 6-24 hours), cool the reaction to room temperature.

• If using NaH, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Dilute the reaction mixture with water and extract with EtOAc (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition for Anilines	Condition for Heterocycles (e.g., Indole)
Base	K₂CO₃, Cs₂CO₃	NaH, Cs₂CO₃
Solvent	DMF, MeCN	DMF, THF
Temperature	50-80 °C	0 °C to Room Temperature
Typical Reaction Time	8-24 hours	6-18 hours

Troubleshooting and Side Reactions

Issue	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive reagents, insufficient temperature, poor solubility.	Verify reagent quality, increase reaction temperature, choose a solvent that better solubilizes all components.
Over-alkylation (for primary amines)	Incorrect stoichiometry, high temperature.	Use an excess of the primary amine, lower the reaction temperature, add the alkylating agent slowly.
O-Alkylation (for substrates with hydroxyl groups)	Competing nucleophilicity of oxygen.	The nitrogen in most amines is a softer nucleophile than the oxygen of an alcohol, and alkyl halides are soft electrophiles, generally favoring N-alkylation. If O-alkylation is a significant issue, consider protecting the hydroxyl group prior to N-alkylation.
Elimination (less common with primary halides)	Strong, sterically hindered base.	Use a less hindered base like K₂CO₃ or Et₃N.

Conclusion

The N-alkylation of amines and nitrogen-containing heterocycles with (4-Chloromethyl-phenoxy)-acetic acid ethyl ester provides a direct route to introduce a functionalized phenoxy-acetic acid ester moiety. The success of this SN2 reaction hinges on the careful selection of base, solvent, and reaction temperature, as well as control over stoichiometry to manage selectivity. The protocols provided in this guide offer a solid foundation for researchers to develop and optimize their specific N-alkylation transformations with this versatile reagent. As with any new reaction, small-scale trials are highly recommended to determine the optimal conditions for a particular substrate.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Arkivoc. (2008). Synthesis and biological evaluation of some N-substituted indoles. [Link]

• Catalysis Science & Technology. (2018).
• Journal of Organic Chemistry. (2014). Effect of Allylic Groups on SN2 Reactivity.
• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction.
• BenchChem. (2025). Application Notes and Protocols: N-Alkylation Methods for the Synthesis of N-Benzyl-4-toluidine.
• University of Calgary. (n.d.). Chapter 11: Nucleophilic substitution of benzylic halides.
• Green Chemistry. (2004).
• BenchChem. (2025).
• Organic Letters. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer.
• BenchChem. (2025). An In-Depth Technical Guide to Ethyl 3-[4-(chloromethyl)

• PubChem. (2025). Ethyl (4-chlorophenyl)acetate. [Link]

• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction.
• BenchChem. (2025).

• Wikipedia. (n.d.). Amine alkylation. [Link]

• Chemistry – A European Journal. (2010).
• ECHEMI. (n.d.). N - alkylation of piperidine with substituted benzyl chloride.
• Molecules. (2017).
• DergiPark. (n.d.). SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILINES.
• MDPI. (2020).
• Organic Chemistry Portal. (n.d.). Synthesis of benzylic amines.
• ResearchGate. (2021).
• LookChem. (n.d.). 6964-25-6,ethyl [4-chloro-2-(chloromethyl)
• The Good Scents Company. (n.d.).

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Application Notes and Protocols: Optimized Reaction Conditions for Coupling Amines with (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Introduction

The N-alkylation of amines with benzylic halides, such as (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, is a cornerstone reaction in medicinal chemistry and drug development. The resulting N-substituted aminomethyl-phenoxy-acetic acid derivatives are prevalent scaffolds in a wide array of pharmacologically active molecules.[1] This application note provides a comprehensive guide to the optimized reaction conditions for this crucial transformation, delving into the mechanistic underpinnings, key parameter optimization, and detailed experimental protocols. Our aim is to equip researchers with the knowledge to achieve high-yield, selective mono-alkylation while minimizing common side reactions.

The core of this transformation is a nucleophilic substitution reaction (SN2), where the lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic benzylic carbon of the (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, displacing the chloride leaving group.[2] However, the success of this seemingly straightforward reaction is highly dependent on a nuanced interplay of several factors, including the nature of the amine, the choice of base and solvent, and the reaction temperature. A significant challenge often encountered is over-alkylation, leading to the formation of tertiary amines and quaternary ammonium salts, which can complicate purification and reduce the yield of the desired secondary amine.[3][4]

This document will systematically address these challenges by providing a detailed examination of the reaction mechanism, a thorough discussion of parameter optimization, and robust, step-by-step protocols for both primary and secondary amines.

Mechanistic Insights: The SN2 Pathway and Competing Reactions

The coupling of an amine with (4-Chloromethyl-phenoxy)-acetic acid ethyl ester proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2] This is a single, concerted step where the amine's nucleophilic attack and the departure of the chloride leaving group occur simultaneously.

The Role of Key Components:

• The Amine (Nucleophile): The nucleophilicity of the amine is a critical factor.[2] Primary amines are generally more reactive than secondary amines due to less steric hindrance.[5][6] The basicity of the amine also plays a role, with more basic amines often being more nucleophilic.[2]

• The Ester (Electrophile): The benzylic chloride in (4-Chloromethyl-phenoxy)-acetic acid ethyl ester is an excellent electrophile for SN2 reactions. The proximity of the phenyl ring stabilizes the transition state, facilitating the substitution.

• The Base: A base is crucial to neutralize the hydrogen chloride (HCl) that is formed as a byproduct of the reaction.[7][8] Without a base, the amine starting material would be protonated, forming an ammonium salt which is no longer nucleophilic, thus quenching the reaction. The choice of base is critical to avoid competing elimination reactions (E2), especially with more hindered amines.[9]

• The Solvent: The solvent plays a significant role in an SN2 reaction. Polar aprotic solvents are generally preferred as they can solvate the cation of the base but do not strongly solvate the amine nucleophile, leaving it more reactive.[5][6][10][11] In contrast, polar protic solvents can form hydrogen bonds with the amine, creating a "solvent cage" that hinders its nucleophilicity and slows down the reaction.[5][6][10]

Visualizing the Reaction Workflow

Caption: General workflow for the coupling reaction.

Optimization of Reaction Parameters

Achieving a successful and high-yielding coupling reaction hinges on the careful selection and optimization of several key parameters.

Choice of Base

The selection of an appropriate base is critical to ensure the reaction proceeds to completion and to minimize side reactions.

• Inorganic Bases: Weakly basic, non-nucleophilic inorganic bases are often the preferred choice. Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are excellent options as they are effective at scavenging the generated HCl without promoting elimination reactions.[4]

• Organic Bases: Non-nucleophilic organic bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used.[4] However, their liquid nature can sometimes complicate purification.

Solvent Selection

The choice of solvent can dramatically influence the rate and outcome of the SN2 reaction.

• Polar Aprotic Solvents (Recommended): Dimethylformamide (DMF), acetonitrile (MeCN), and dimethyl sulfoxide (DMSO) are highly recommended.[5][9] These solvents effectively dissolve the reactants and the inorganic base, and they enhance the nucleophilicity of the amine.[6]

• Polar Protic Solvents (To be Avoided): Solvents like ethanol, methanol, and water should generally be avoided.[5][10] They can solvate the amine nucleophile through hydrogen bonding, reducing its reactivity and significantly slowing down the reaction rate.[6][11]

Reaction Temperature and Time

The optimal temperature and reaction time will depend on the reactivity of the specific amine being used.

• Temperature: For most primary and secondary amines, the reaction can be conducted at room temperature or with gentle heating (40-60 °C).[4] More hindered or less reactive amines may require higher temperatures to achieve a reasonable reaction rate.

• Monitoring: It is crucial to monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the point of completion and to observe the potential formation of over-alkylated byproducts.[4]

Stoichiometry of Reactants

The molar ratio of the reactants can be adjusted to favor the desired mono-alkylation product.

• Amine to Ester Ratio: Using a slight excess of the amine (1.1 to 1.5 equivalents) can help to drive the reaction to completion and can also act as a scavenger for any trace amounts of HCl formed. However, a large excess should be avoided as it can complicate purification.

• Base to Ester Ratio: An excess of the base (1.5 to 2.0 equivalents) is typically used to ensure complete neutralization of the generated acid.[4]

Summary of Optimized Conditions

Parameter	Recommended Conditions	Rationale
Amine	Primary or Secondary	Less steric hindrance for SN2 attack.
Base	K₂CO₃, Cs₂CO₃, or DIPEA (1.5-2.0 eq.)	Neutralizes HCl byproduct without promoting side reactions.[4]
Solvent	DMF, Acetonitrile, or DMSO	Polar aprotic solvents enhance nucleophilicity.[5][6][9]
Temperature	Room Temperature to 60 °C	Balances reaction rate and minimizes byproduct formation.[4]
Amine:Ester Ratio	1.0 : 1.0 to 1.2 : 1.0	A slight excess of amine can drive the reaction.

Experimental Protocols

The following are detailed, step-by-step protocols for the coupling of primary and secondary amines with (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Protocol 1: Coupling with a Primary Amine

This protocol outlines a general procedure for the N-alkylation of a primary amine.

Materials:

• Primary amine (1.0 eq.)

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq.)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Add anhydrous DMF to dissolve the reactants (a concentration of 0.1 to 0.5 M is typical).

• Stir the mixture at room temperature for 10-15 minutes.

• Add (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is slow, it can be gently heated to 40-50 °C.

• Once the starting amine is consumed (typically 2-24 hours), cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-mono-alkylated product.

Protocol 2: Coupling with a Secondary Amine

The procedure for secondary amines is similar, with potential adjustments for longer reaction times or slightly higher temperatures due to their generally lower reactivity.

Materials:

• Secondary amine (1.0 eq.)

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.)

• Cesium carbonate (Cs₂CO₃), anhydrous (2.0 eq.)

• Acetonitrile (MeCN), anhydrous

• Dichloromethane

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a dry flask under an inert atmosphere (e.g., nitrogen or argon), combine the secondary amine (1.0 eq.) and anhydrous cesium carbonate (2.0 eq.).

• Add anhydrous acetonitrile to the flask.

• Stir the suspension at room temperature for 15 minutes.

• Add (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq.) to the mixture.

• Heat the reaction to 50-60 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water and then brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purify the resulting crude material via flash column chromatography to isolate the tertiary amine product.

Visualizing the Chemical Transformation

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• 8. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Amines are good nucleophiles, even though they are neutral. How w... | Study Prep in Pearson+ [pearson.com]

Preparation of herbicide analogs using (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Application Note & Protocol

Topic: Strategic Synthesis of Novel Herbicide Analogs from (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Audience: Researchers, scientists, and drug development professionals in the agrochemical and life sciences sectors.

Abstract

Phenoxyacetic acid derivatives represent a cornerstone class of synthetic auxin herbicides, with longstanding members like 2,4-D being used globally.[1] The continuous evolution of weed resistance necessitates the development of novel analogs to expand the chemical space and identify compounds with improved efficacy, selectivity, or environmental profiles. This document provides a comprehensive guide for the synthesis of diverse herbicide analogs utilizing (4-Chloromethyl-phenoxy)-acetic acid ethyl ester as a versatile starting material. The core synthetic strategy leverages the high reactivity of the benzylic chloride in bimolecular nucleophilic substitution (SN2) reactions. We present a detailed, field-proven protocol, explain the mechanistic rationale behind key experimental choices, and outline robust methods for purification and characterization.

Introduction: The Rationale for Analog Synthesis

The chemical scaffold of phenoxyacetic acid is fundamental to a major class of growth regulator herbicides.[2] These compounds mimic the plant hormone auxin, leading to uncontrolled growth and eventual death in susceptible (primarily broadleaf) weeds. However, the emergence of herbicide-resistant weed populations presents a significant challenge to sustainable agriculture. The creation of analog libraries from a common, reactive intermediate is a cornerstone of modern agrochemical research. By systematically modifying the periphery of a core scaffold, researchers can perform structure-activity relationship (SAR) studies to probe the molecular targets and optimize biological activity.

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester is an ideal starting platform for this purpose. It contains the essential phenoxyacetic acid ester moiety and features a highly reactive benzylic chloride. This C-Cl bond is an excellent electrophilic site, primed for reaction with a wide array of nucleophiles, enabling the facile introduction of diverse functional groups and the generation of novel chemical entities for herbicidal screening.

Reaction Principle: The Williamson Ether Synthesis and SN2 Analogs

The primary transformation described herein is a variation of the Williamson ether synthesis, a robust and versatile method for forming ether linkages.[3][4] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5]

Mechanism Breakdown:

• Nucleophile Activation: A proton is removed from the nucleophile (e.g., an alcohol, phenol, or thiol) by a suitable base to generate a more potent anionic nucleophile (an alkoxide, phenoxide, or thiolate). The choice of base is critical and depends on the acidity of the nucleophile.

• Nucleophilic Attack: The activated nucleophile attacks the electrophilic carbon atom of the chloromethyl group. This attack occurs from the backside relative to the chlorine atom, which acts as the leaving group.[5][6]

• Concerted Transition State: The C-Nucleophile bond forms concurrently as the C-Cl bond breaks in a single, concerted step.[5]

This SN2 pathway is highly favored for this substrate because the electrophilic carbon is a primary benzylic carbon, which is unhindered and electronically activated, minimizing competing elimination reactions that can be problematic with secondary or tertiary halides.[4][6][7]

General Reaction Scheme

Figure 1: General S_N2 reaction for analog synthesis.

Materials, Reagents, and Equipment

Item	Grade	Recommended Supplier	Notes
(4-Chloromethyl-phenoxy)-acetic acid ethyl ester	≥97%	Sigma-Aldrich, TCI	Caution: Irritant. Handle with appropriate PPE.
Nucleophile (e.g., 4-methoxyphenol, ethanethiol)	Reagent Grade, ≥98%	Varies	The choice of nucleophile dictates the final analog structure.
Potassium Carbonate (K₂CO₃), anhydrous	≥99%, fine powder	Fisher Scientific	Mild base, suitable for phenols. Ensure it is dry.
Sodium Hydride (NaH), 60% dispersion in mineral oil	Reagent Grade	Acros Organics	Caution: Flammable solid. Reacts violently with water. Use for less acidic alcohols.[3]
Acetonitrile (CH₃CN)	Anhydrous, ≥99.8%	Varies	A polar aprotic solvent that promotes SN2 reactions.[8]
Ethyl Acetate (EtOAc)	ACS Grade	Varies	Used for extraction and chromatography.
Hexanes	ACS Grade	Varies	Used for chromatography.
Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Anhydrous	Varies	Drying agent for organic extracts.
Silica Gel	230-400 mesh, Grade 60	Varies	Stationary phase for column chromatography.
Equipment
Round-bottom flasks, magnetic stirrer, reflux condenser, dropping funnel, separatory funnel, rotary evaporator, TLC plates (silica gel 60 F₂₅₄), column chromatography setup.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester with a phenolic nucleophile using potassium carbonate as the base. Modifications for other nucleophiles are noted.

Workflow Overview

Figure 2: Step-by-step experimental workflow diagram.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the chosen nucleophile (e.g., 4-methoxyphenol, 1.0 eq).

  • Add anhydrous potassium carbonate (2.0 eq) and anhydrous acetonitrile (approx. 15 volumes relative to the nucleophile).[8]

  • Causality: Using anhydrous reagents and solvent is crucial to prevent unwanted side reactions, such as hydrolysis of the starting ester or reaction of the base with water. Potassium carbonate is a suitable base for deprotonating phenols (pKa ~10) but is not strong enough to deprotonate simple alcohols significantly. For aliphatic alcohols, a stronger base like sodium hydride (NaH) in a solvent like THF would be required.[3][8]

• Addition of Electrophile:

  • Dissolve (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (1.05 eq) in a minimal amount of anhydrous acetonitrile.

  • Add the solution dropwise to the stirring suspension at room temperature over 10-15 minutes.

  • Causality: A slight excess of the electrophile can help drive the reaction to completion, but a large excess should be avoided to simplify purification. Slow, dropwise addition helps to control any potential exotherm, although this specific reaction is typically not highly exothermic.

• Reaction and Monitoring:

  • Heat the reaction mixture to 60 °C and allow it to stir.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). Prepare a 10:1 Hexanes:EtOAc eluent. Spot the starting material, the reaction mixture, and a co-spot. Visualize under a UV lamp (254 nm). The reaction is complete when the starting material spot is consumed.

  • Causality: Heating increases the reaction rate. TLC is a rapid and effective technique to qualitatively assess the consumption of reactants and the formation of the product, preventing premature or unnecessarily long reaction times.

• Work-up and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the solid potassium carbonate and wash the solid with a small amount of ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

  • Redissolve the crude residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).[8]

  • Causality: Filtration removes the inorganic base. The water wash removes residual salts and highly polar impurities. The brine wash helps to remove residual water from the organic layer and breaks up any emulsions that may have formed.

• Drying and Concentration:

  • Dry the separated organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate in vacuo to yield the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Choose an appropriate eluent system based on TLC analysis (e.g., a gradient of 5% to 20% ethyl acetate in hexanes).

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final, purified herbicide analog.

Quantitative Data (Example Synthesis)

Reaction: (4-Chloromethyl-phenoxy)-acetic acid ethyl ester with 4-methoxyphenol

Reagent	M.W. ( g/mol )	Amount (mmol)	Amount (g)	Equivalents
4-Methoxyphenol	124.14	10.0	1.24	1.0
(4-Chloromethyl-phenoxy)-acetic acid ethyl ester	228.65	10.5	2.40	1.05
Potassium Carbonate (K₂CO₃)	138.21	20.0	2.76	2.0
Acetonitrile (Solvent)	-	-	~30 mL	-
Expected Yield	332.36	~8.5 (85%)	~2.82	-

Reaction Conditions: 60 °C, 8 hours.

Analytical Characterization

The identity and purity of the synthesized analogs must be confirmed through modern analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see the disappearance of the benzylic -CH₂Cl signal (typically ~4.6 ppm) and the appearance of a new benzylic signal, for example, -CH₂-O-Ar' (typically ~5.0-5.2 ppm), along with signals corresponding to the newly introduced nucleophilic moiety.

  • ¹³C NMR: Confirm the presence of all expected carbon atoms and shifts in the benzylic carbon signal.

• Mass Spectrometry (MS):

  • Use techniques like Electrospray Ionization (ESI-MS) to confirm the molecular weight of the product by identifying the [M+H]⁺ or [M+Na]⁺ ion.

• Liquid Chromatography (LC-MS):

  • Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) is the gold standard for purity assessment and for trace-level analysis of phenoxyacetic acid herbicides and their analogs.[9][10][11] Methods are highly sensitive, with limits of detection often in the low ng/L range.[9]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses or goggles, a lab coat, and chemical-resistant gloves when handling reagents.[12][13]

• Chemical Handling:

  • (4-Chloromethyl-phenoxy)-acetic acid ethyl ester and its parent acids are irritants and may be harmful if swallowed. Avoid all personal contact, including inhalation.[14][15]

  • Sodium hydride (NaH) is a flammable solid that reacts violently with water to produce hydrogen gas. It must be handled under an inert atmosphere (e.g., nitrogen or argon) and away from any moisture.

  • Organic solvents are flammable and should be handled in a well-ventilated fume hood away from ignition sources.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not pour organic solvents or reaction mixtures down the drain.

References

• Vertex AI Search Result. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation).
• BenchChem. (n.d.). Application Notes and Protocols for the Williamson Ether Synthesis of Benzyl Ethers.
• ResearchGate. (n.d.). Commercial herbicide 2,4-D and the synthesis of the respective cubane....
• O'Brien, J., et al. (n.d.). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. PMC.
• Santa Cruz Biotechnology. (n.d.). 4-Chloro-2-methylphenoxyacetic acid.
• Greenbook.net. (n.d.). Material Safety Data Sheet.
• Chemistry Learner. (2020, January 4). Williamson Ether Synthesis: Definition, Examples, and Mechanism.
• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Lund University Research Portal. (n.d.). Analysis of phenoxyacetic acid herbicides as biomarkers in human urine using liquid chromatography triple quadrupole mass spectrometry.
• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis.
• Winfield Solutions, LLC. (2017, September 28). Material Safety Data Sheet - MCPE Phenoxy Herbicide.
• eConference.io. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS – 14337.
• ResearchGate. (n.d.). Determination of phenoxyacid herbicides and their phenolic metabolites in surface and drinking water | Request PDF.
• Pernak, J., et al. (n.d.). Synthesis and characterization of herbicidal ionic liquids based on (4-chloro-2-methylphenoxy)acetate and phenoxyethylammonium.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Chlorophenoxyacetic acid, 98%.
• MDPI. (2026, February 1). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection.

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Application Notes and Protocols for Solvent Selection in Reactions Involving (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the strategic selection of solvents in chemical reactions involving (4-chloromethyl-phenoxy)-acetic acid ethyl ester. Moving beyond a simple catalog of solvents, this document delves into the causal relationships between solvent properties and reaction outcomes, emphasizing the principles of chemical kinetics and reaction mechanisms. By understanding these fundamental interactions, researchers can optimize reaction yields, minimize side-product formation, and enhance the overall efficiency of synthetic routes utilizing this versatile reagent. Detailed experimental protocols for common transformations and visual aids in the form of workflow diagrams are provided to translate theoretical knowledge into practical application.

Introduction: The Critical Role of the Solvent

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester is a valuable bifunctional molecule, possessing a reactive benzylic chloride and an ester moiety. This structure makes it a key building block in the synthesis of a wide range of compounds, particularly in the development of pharmaceuticals and agrochemicals. The chloromethyl group is a prime site for nucleophilic substitution, allowing for the introduction of diverse functionalities.

The choice of solvent is a critical parameter that can profoundly influence the rate, yield, and even the mechanistic pathway of reactions involving this ester.[1] A solvent is not merely an inert medium but an active participant that can stabilize or destabilize reactants, intermediates, and transition states.[2] This guide will provide a systematic approach to solvent selection, grounded in the principles of physical organic chemistry, to empower researchers to make informed decisions in their synthetic endeavors.

Physicochemical Properties of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

A thorough understanding of the substrate's properties is paramount for rational solvent selection.

Property	Value	Source
Molecular Formula	C₁₁H₁₃ClO₃	[3]
Molecular Weight	228.67 g/mol	[3]
Appearance	Likely a solid or high-boiling liquid at room temperature	Inferred from related compounds
Polarity	Moderately polar	Inferred from structure
Solubility Profile (Predicted)
Polar Aprotic Solvents (e.g., Acetone, DMF, DMSO, Acetonitrile)	High	Favorable interactions with the ester and chloro groups
Polar Protic Solvents (e.g., Ethanol, Methanol, Water)	Moderate to Low	Potential for hydrogen bonding with the ester but limited by the aromatic ring
Nonpolar Solvents (e.g., Toluene, Hexane)	Low	Limited favorable interactions

Core Principles of Solvent Selection for Reactions at the Chloromethyl Group

The primary reactive site of (4-chloromethyl-phenoxy)-acetic acid ethyl ester is the benzylic chloride, which readily undergoes nucleophilic substitution. The two most common mechanisms for this transformation are the Sₙ1 and Sₙ2 pathways. The choice of solvent is a key factor in determining which of these pathways is favored and the overall efficiency of the reaction.

Sₙ2 Reactions: The Workhorse for Derivatization

The Sₙ2 (bimolecular nucleophilic substitution) reaction is a concerted, one-step process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs. This mechanism is generally preferred for primary halides like the chloromethyl group of our target molecule.

Key Solvent Considerations for Sₙ2 Reactions:

• Polar Aprotic Solvents are a Superior Choice: Solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetone, and acetonitrile are ideal for Sₙ2 reactions.[4][5] These solvents possess significant dipole moments, which help to dissolve the ionic nucleophile.[6] However, they lack acidic protons and therefore do not strongly solvate the anionic nucleophile through hydrogen bonding.[7] This leaves the nucleophile "naked" and highly reactive, leading to a significant increase in the reaction rate.[5] For instance, the reaction between bromoethane and potassium iodide is 500 times faster in acetone than in methanol.[7]

• Polar Protic Solvents Hinder Sₙ2 Reactions: Solvents like water, methanol, and ethanol have acidic protons that can form a "cage" of hydrogen bonds around the anionic nucleophile.[7][8] This solvation shell stabilizes the nucleophile, making it less reactive and increasing the energy barrier for the Sₙ2 transition state.[8] Consequently, Sₙ2 reactions are significantly slower in protic solvents.

• Nonpolar Solvents are Generally Unsuitable: Nonpolar solvents such as hexane or toluene are typically poor choices for Sₙ2 reactions involving charged nucleophiles due to the inability to dissolve the nucleophile.[6]

Caption: Effect of solvent on the activation energy of an Sₙ2 reaction.

Sₙ1 Reactions: A Possibility Under Certain Conditions

The Sₙ1 (unimolecular nucleophilic substitution) reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate. While less common for primary halides, the benzylic position of the chloromethyl group can offer some stabilization to a carbocation, making the Sₙ1 pathway a possibility, particularly with weakly nucleophilic solvents or under conditions that promote ionization.

Key Solvent Considerations for Sₙ1 Reactions:

• Polar Protic Solvents Favor Sₙ1 Reactions: Highly polar, protic solvents like water and alcohols are excellent for promoting Sₙ1 reactions.[4][8] They effectively stabilize the carbocation intermediate and the leaving group anion through strong dipole-dipole interactions and hydrogen bonding.[8] This stabilization lowers the energy of the transition state leading to the carbocation, thus increasing the reaction rate.[2]

Caption: Workflow of a phase-transfer catalyzed nucleophilic substitution.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of derivatives of (4-chloromethyl-phenoxy)-acetic acid ethyl ester. Note: These are general procedures and may require optimization for specific substrates and scales. Always conduct a thorough risk assessment before starting any chemical reaction.

Protocol 1: O-Alkylation of a Phenol using a Polar Aprotic Solvent

This protocol describes the reaction of (4-chloromethyl-phenoxy)-acetic acid ethyl ester with a phenol to form an ether linkage, a common transformation in the synthesis of biologically active molecules.

Materials:

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

• Substituted phenol

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add the substituted phenol (1.0 eq), potassium carbonate (1.5 eq), and anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of (4-chloromethyl-phenoxy)-acetic acid ethyl ester (1.1 eq) in anhydrous DMF dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Synthesis of a Thioether using Phase-Transfer Catalysis

This protocol details the reaction with a thiol to form a thioether, utilizing PTC to facilitate the reaction between the water-soluble thiolate and the organic-soluble electrophile.

Materials:

• (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

• A thiol

• Sodium hydroxide (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Dichloromethane

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the thiol (1.0 eq) in a 10% aqueous solution of NaOH.

• In a separate flask, dissolve (4-chloromethyl-phenoxy)-acetic acid ethyl ester (1.05 eq) and TBAB (0.05 eq) in toluene.

• Transfer both solutions to an addition funnel and add the mixture to a vigorously stirred reaction flask.

• Heat the biphasic mixture to 50-70 °C and monitor the reaction by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Summary and Recommendations

Reaction Type	Recommended Solvent Class	Rationale	Key Considerations
Sₙ2 with charged nucleophiles	Polar Aprotic (DMF, DMSO, Acetone)	Maximizes nucleophile reactivity by minimizing solvation. [4][7]	Ensure anhydrous conditions.
Sₙ1 (or reactions with weak nucleophiles)	Polar Protic (Water, Ethanol)	Stabilizes the carbocation intermediate. [4][8]	Risk of solvolysis as a side reaction.
Reactions with water-soluble nucleophiles	Biphasic: Nonpolar Organic (e.g., Toluene) and Water with a Phase-Transfer Catalyst	Facilitates transport of the nucleophile to the organic phase. [9]	Vigorous stirring is essential.

References

• Organic Chemistry 1: An open textbook. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]

• What is Solvent Selection in Chemistry? How It Affects Reaction Outcomes. (2025, July 3). Retrieved from [Link]

• Chemistry Stack Exchange. (2014, August 7). What is the result when the polarity of the solvent is increased in nucleophilic substitution? Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. Retrieved from [Link]

• Reddit. (2017, September 28). What effect does the polarity of a solvent have on an Sn2 Reaction? Retrieved from [Link]

• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

• Wolfram Demonstrations Project. (n.d.). Solvent Polarity in SN1 and SN2 Reactions. Retrieved from [Link]

• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 8.8: Structural and Solvent Effects in Sₙ Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). An Assessment of Solvent Effects on the Selectivity of an Alkylation Reaction: A Comparison Between Experiments and Computations. Retrieved from [Link]

• RSC Publishing. (2019, March 14). Catalytic synthesis of chloroacetates with thermoregulated ionic liquids based on vanadium-substituted polyoxometalate. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction pathway for the direct O-alkylation. Retrieved from [Link]

• PubChem. (n.d.). Acetic acid, (4-chlorophenoxy)-, ethyl ester. Retrieved from [Link]

• Reagent Database. (n.d.). (4-CHLOROMETHYL-PHENOXY)-ACETIC ACID ETHYL ESTER. Retrieved from [Link]

• ACS Publications. (2010, April 22). Effect of Phase-Transfer Catalyst on Stereochemistry of tert-Butyl-3-aryl(alkyl)-Substituted Glycidates. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetic acid, ethoxy-, and ethyl ester. Retrieved from [Link]

• NIST WebBook. (n.d.). Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 23). The Reaction of Alkyl Halides with Hydroxide Ions. Retrieved from [Link]

• EPA. (2025, October 15). Acetic acid, (4-chlorophenoxy)-, ethyl ester - Publications - Abstract Sifter. Retrieved from [Link]

• gsrs. (n.d.). ETHYL 2-(4-BROMO-2-(CHLOROMETHYL)PHENOXY)ACETATE. Retrieved from [Link]

• NIH. (2015, March 27). Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions. Retrieved from [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• MDPI. (2020, December 8). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. Retrieved from [Link]

• PubChem. (n.d.). [4-Chloro-2-(chloromethyl)phenoxy]acetic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• JOCPR. (n.d.). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Retrieved from [Link]

• Google Patents. (n.d.). PL211851B1 - Comprehensive process for the preparation of 4-chloro-2-methylphenoxyacetic acid.
• Google Patents. (n.d.). CN112500290A - Method for synthesizing 4-chloroacetoacetic acid methyl ester or 4-chloroacetoacetic acid ethyl ester.

Sources

• 1. What is Solvent Selection in Chemistry? How It Affects Reaction Outcomes [eureka.patsnap.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. (4-CHLOROMETHYL-PHENOXY)-ACETIC ACID ETHYL ESTER CAS 80494-75-3 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 4. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
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• 9. dalalinstitute.com [dalalinstitute.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Welcome to the technical support hub for the synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges and frequently asked questions to help you optimize your reaction conditions and improve your product yield. Our approach is grounded in established chemical principles and field-proven insights to ensure you can confidently troubleshoot and refine your experimental workflow.

I. Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific issues that can arise during the synthesis, providing step-by-step solutions and the scientific reasoning behind them.

Problem 1: Low Overall Yield of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Q: My final yield of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester is consistently below expectations. What are the likely causes and how can I improve it?

A: A low yield in this Williamson ether synthesis can stem from several factors, primarily related to the reactivity of your starting materials and the reaction conditions. Here’s a systematic approach to troubleshooting:

1. Purity and Reactivity of Starting Materials:

• 4-(Chloromethyl)phenol: This starting material can be prone to self-polymerization or degradation. Ensure it is pure and used relatively fresh. If you are preparing it yourself, ensure complete removal of any reagents used in its synthesis, such as formaldehyde and HCl.[1]

• Ethyl Chloroacetate: While generally stable, ensure it is free from significant amounts of chloroacetic acid, which can complicate the reaction.[2][3] The presence of water can also hydrolyze the ester.[4]

2. Incomplete Deprotonation of the Phenol:

• The Cause: The Williamson ether synthesis requires the formation of a phenoxide ion to act as a nucleophile.[5][6] Incomplete deprotonation of 4-(chloromethyl)phenol will result in unreacted starting material.

• The Solution:

  • Choice of Base: Use a strong enough base to fully deprotonate the phenol. Sodium hydroxide (NaOH) or potassium hydroxide (KOH) are commonly used.[7][8] For more sensitive substrates or to avoid the presence of water, stronger bases like sodium hydride (NaH) in an aprotic solvent like DMF or THF can be effective.[9]

  • Stoichiometry: Use at least a stoichiometric equivalent of the base. A slight excess (1.1-1.2 equivalents) can help drive the reaction to completion.

3. Sub-optimal Reaction Conditions:

• The Cause: Temperature and reaction time are critical. If the temperature is too low or the reaction time too short, the reaction may not go to completion.[5] Conversely, excessively high temperatures or prolonged reaction times can lead to side reactions and degradation of the product.

• The Solution:

  • Temperature: Gently heating the reaction mixture is often necessary. A temperature range of 60-100°C is a good starting point, depending on the solvent.[7] Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Solvent: A polar aprotic solvent like DMF or acetone can be very effective as they solvate the cation of the base, leaving a more "naked" and reactive phenoxide anion.[9] Acetone with potassium carbonate (K2CO3) is a classic and effective combination.[9]

  • Catalyst: The addition of a catalytic amount of potassium iodide (KI) can enhance the rate of reaction by in-situ conversion of the alkyl chloride to the more reactive alkyl iodide.[9]

4. Inefficient Work-up and Purification:

• The Cause: Product can be lost during the extraction and purification steps.

• The Solution:

  • Extraction: After quenching the reaction, ensure you are extracting with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether) multiple times to maximize the recovery of your product from the aqueous layer.[10]

  • Washing: Washing the combined organic layers with a saturated sodium bicarbonate solution will remove any unreacted chloroacetic acid (formed from hydrolysis of ethyl chloroacetate).[7] A final wash with brine helps to remove residual water before drying.[10]

  • Purification: If column chromatography is used, select an appropriate solvent system to ensure good separation of your product from any byproducts or unreacted starting materials.

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Caption: Troubleshooting workflow for low product yield.

Problem 2: Formation of Significant Byproducts

Q: My crude product shows multiple spots on TLC, indicating the presence of byproducts. What are these impurities and how can I prevent their formation?

A: The formation of byproducts is a common issue. The most likely impurities are from self-reaction of the starting materials or side reactions under the chosen conditions.

1. Dimerization/Polymerization of 4-(Chloromethyl)phenol:

• The Cause: The benzylic chloride of 4-(chloromethyl)phenol is reactive and can undergo self-alkylation with the phenoxide, leading to the formation of dimers or oligomers. This is especially prevalent if the phenoxide is present in high concentration before the addition of ethyl chloroacetate.

• The Solution:

  • Slow Addition: Add the 4-(chloromethyl)phenol (or its pre-formed phenoxide solution) slowly to the solution of ethyl chloroacetate. This ensures that the concentration of the reactive phenoxide is kept low, favoring the reaction with the ester.

  • Temperature Control: Avoid excessively high temperatures which can accelerate this side reaction.

2. Hydrolysis of Ethyl Chloroacetate:

• The Cause: If there is water present in the reaction mixture, especially under basic conditions, ethyl chloroacetate can be hydrolyzed to chloroacetic acid.[4] The resulting chloroacetate anion is a poor nucleophile and will not participate in the desired reaction.

• The Solution:

  • Anhydrous Conditions: Use anhydrous solvents and ensure your glassware is thoroughly dried. If using solid NaOH or KOH, consider using freshly opened pellets or drying them. Using a base like NaH in an anhydrous solvent like THF or DMF is an excellent way to avoid this issue.[9]

3. Formation of (4-Hydroxymethyl-phenoxy)-acetic acid ethyl ester:

• The Cause: The chloromethyl group can be susceptible to hydrolysis to a hydroxymethyl group during the work-up, particularly if exposed to basic conditions for an extended period at elevated temperatures.

• The Solution:

  • Controlled Work-up: Perform the aqueous work-up at room temperature or below. Neutralize the reaction mixture promptly and proceed with the extraction without unnecessary delays.

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Caption: Potential side reactions in the synthesis.

II. Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester?

A1: This synthesis is a classic example of the Williamson ether synthesis.[5] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6] First, a base is used to deprotonate the hydroxyl group of 4-(chloromethyl)phenol, forming a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of ethyl chloroacetate that is bonded to the chlorine atom, displacing the chloride ion as the leaving group and forming the desired ether linkage.[6]

Q2: Can I use chloroacetic acid instead of ethyl chloroacetate and then esterify the product?

A2: Yes, this is a viable alternative two-step approach. You would first perform the Williamson ether synthesis with 4-(chloromethyl)phenol and chloroacetic acid to form (4-chloromethyl-phenoxy)-acetic acid.[7][11] The resulting carboxylic acid would then be esterified in a separate step, for example, through a Fischer esterification with ethanol and an acid catalyst like sulfuric acid.[12][13] This approach may be advantageous if you encounter issues with the direct use of ethyl chloroacetate, but it does add an extra step to the overall synthesis.

Q3: What are the best analytical techniques to monitor the reaction progress and characterize the final product?

A3:

• Reaction Monitoring: Thin Layer Chromatography (TLC) is the most convenient method to monitor the progress of the reaction. By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the reactants and the formation of the product.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for confirming the structure of the final product. You would expect to see characteristic peaks for the ethyl group, the methylene protons of the ether linkage, the benzylic chloride methylene protons, and the aromatic protons.

  • Mass Spectrometry (MS): This technique will confirm the molecular weight of your compound.[14]

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the ester carbonyl (C=O) stretch (typically around 1750 cm⁻¹) and the C-O ether stretches.

Q4: What are the key safety precautions to consider during this synthesis?

A4:

• Ethyl Chloroacetate: This compound is toxic and a lachrymator (causes tearing). It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[4][15]

• 4-(Chloromethyl)phenol: This compound is a skin irritant and toxic.[16] Avoid skin contact.

• Bases: Strong bases like NaOH, KOH, and NaH are corrosive and can cause severe chemical burns.[7] Handle with care. Sodium hydride is also flammable and reacts violently with water.

• Solvents: Many of the organic solvents used (e.g., DMF, acetone, ethanol) are flammable. Ensure there are no ignition sources nearby when they are in use.

III. Experimental Protocols

Protocol: Synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 4-(Chloromethyl)phenol

• Ethyl chloroacetate

• Potassium carbonate (K₂CO₃), anhydrous

• Potassium iodide (KI)

• Acetone, anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(chloromethyl)phenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and a catalytic amount of potassium iodide (0.1 eq).

• Add anhydrous acetone to the flask to create a stirrable suspension.

• Add ethyl chloroacetate (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux (approximately 56°C) and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of acetone.

• Combine the filtrate and the washings, and remove the acetone under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.[10]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization, if applicable, to obtain the pure (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Parameter	Recommended Value/Range	Notes
Base	K₂CO₃, NaH	K₂CO₃ is a milder and easier to handle base. NaH requires strictly anhydrous conditions.[9]
Solvent	Acetone, DMF, THF	Acetone is a good, general-purpose solvent for this reaction. DMF can increase the reaction rate but is harder to remove.[9]
Temperature	50 - 100 °C	Dependent on the solvent's boiling point.
Catalyst	KI (catalytic)	Recommended to improve the reaction rate, especially with alkyl chlorides.[9]
Work-up Wash	Saturated NaHCO₃	Crucial for removing acidic impurities.[7]

IV. References

• HighMountain Chem. (2023, October 31). Ethyl Chloroacetate: Complete Guide. [Link]

• PrepChem.com. Preparation of 2-chloro-4-(chloromethyl)phenol. [Link]

• THYZOID. (2022, July 18). Ethyl Chloroacetate a Deadly Precursor to Many Pharmaceuticals [Video]. YouTube. [Link]

• ResearchGate. (2012, November 26). Can anyone recommend how to do a reaction with chloroacetic acid or ethyl chloroacetate?. [Link]

• PrepChem.com. PREPARATION OF p-CHLOROMETHYL PHENOL. [Link]

• University of Missouri-St. Louis. The Williamson Ether Synthesis. [Link]

• Google Patents. CN103351282B - Preparing method for 4-chlorine-3,5-xylenol.

• Google Patents. CN108276254A - A method of the synthesis chloro- 4- trifloro methyl phenols of 2-.

• Moravian University. Experiment 06 Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Reagent Database. (4-CHLOROMETHYL-PHENOXY)-ACETIC ACID ETHYL ESTER CAS 80494-75-3 Life Science Database. [Link]

• Organic Syntheses. Acetic acid, ethoxy-, and ethyl ester. [Link]

• NIST. Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester. [Link]

• Journal of Chemical and Pharmaceutical Research. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. [Link]

• Google Patents. CN112500290A - Method for synthesizing 4-chloroacetoacetic acid methyl ester or 4 ....

• Google Patents. RU2082711C1 - Method of synthesis of 4-chlorophenoxyacetic or 2,4-dichlorophenoxyacetic acid.

• ResearchGate. (2018, February 26). How to remove acetic acid from an ester ?. [Link]

• MDPI. (2024, March 15). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... [Link]

• MDPI. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• U.S. Environmental Protection Agency. Acetic acid, (4-chlorophenoxy)-, ethyl ester Properties. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Ethyl chloroacetate synthesis - chemicalbook [chemicalbook.com]
• 3. Ethyl Chloroacetate: Complete Guide - HighMountain Chem [highmountainco.com]
• 4. ETHYL CHLOROACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Williamson Ether Synthesis [cs.gordon.edu]
• 8. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. coachbenner.weebly.com [coachbenner.weebly.com]
• 14. Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester [webbook.nist.gov]
• 15. youtube.com [youtube.com]
• 16. prepchem.com [prepchem.com]

Technical Support Center: Purification of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Introduction

In the synthesis of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester, a common challenge is the presence of unreacted phenol starting material in the crude product mixture. Phenol, being a nucleophile and a potential precursor for byproducts, must be effectively removed to ensure the purity and integrity of the final product. This guide provides a comprehensive troubleshooting framework and detailed protocols designed for researchers and drug development professionals to address this specific purification challenge. The primary strategy leverages the fundamental difference in the acidic character of phenol versus the neutral nature of the target ester product.

Core Principle: Exploiting Differential Acidity

The most robust and widely applied method for this purification is acid-base liquid-liquid extraction .[1][2][3] This technique exploits the weakly acidic nature of phenol (pKa ≈ 10).[4][5][6][7] By washing an organic solution of the crude product with an aqueous basic solution, the acidic phenol is deprotonated to form its corresponding salt, sodium phenoxide. This ionic salt is highly soluble in the aqueous phase and is thus extracted from the organic layer, which retains the neutral and water-insoluble ester product.[5][8]

Comparative Physicochemical Properties

Property	(4-Chloromethyl-phenoxy)-acetic acid ethyl ester (Product)	Phenol (Impurity)	Rationale for Separation
Chemical Nature	Neutral Ester	Weak Acid	The difference in acidity is the cornerstone of the purification strategy.
pKa	Not Applicable (Neutral)	~9.95[5]	Phenol can be deprotonated by a suitable base to form a water-soluble salt.
Solubility (Water)	Insoluble	Sparingly Soluble (8.3 g/100 mL)[5][9]	The product remains in the organic phase while the deprotonated phenol moves to the aqueous phase.
Solubility (Organic Solvents)	Soluble (e.g., Ethyl Acetate, DCM)	Soluble (e.g., Ethyl Acetate, DCM)[9][10]	Both compounds are initially in the same organic phase, necessitating extraction.
Molecular Formula	C₁₁H₁₃ClO₃	C₆H₆O	-
Molecular Weight	228.67 g/mol [11]	94.11 g/mol	-

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: What is the most direct and scalable method to remove phenol from my (4-Chloromethyl-phenoxy)-acetic acid ethyl ester product?

The most effective method is a liquid-liquid extraction using a dilute aqueous basic solution, often referred to as a "basic wash" or "caustic wash".[12][13] This technique is rapid, highly efficient for removing acidic impurities like phenol, and easily scalable from milligrams to kilograms. It physically separates the impurity into a different phase (aqueous) from your product (organic), allowing for a clean separation.[3]

Q2: I understand the principle, but why exactly does a basic wash work for phenol?

The hydroxyl group on phenol is acidic, meaning it can donate its proton (H⁺) to a base. When you shake your organic solution (e.g., in ethyl acetate) with an aqueous solution of a base like sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH), the following acid-base reaction occurs at the interface of the two liquids:

C₆H₅OH (organic phase) + NaOH (aqueous phase) → C₆H₅O⁻Na⁺ (aqueous phase) + H₂O

The product, sodium phenoxide (C₆H₅O⁻Na⁺), is an ionic salt. Due to its charge, it is highly soluble in the polar aqueous phase and virtually insoluble in the non-polar organic solvent.[5] Your desired ester, being a neutral molecule without an acidic proton, does not react and remains in the organic phase. By simply draining away the aqueous layer, you effectively remove the phenol impurity.

Q3: The product contains a benzylic chloride (-CH₂Cl). Will this group be stable under the basic wash conditions?

This is an excellent and critical question. Benzylic chlorides are susceptible to nucleophilic substitution (Sₙ2) reactions, and the hydroxide ion (OH⁻) is a potent nucleophile. A reaction could lead to the formation of the corresponding benzyl alcohol byproduct.

C₆H₄(OCH₂COOEt)CH₂Cl + OH⁻ → C₆H₄(OCH₂COOEt)CH₂OH + Cl⁻

However, the acid-base reaction between phenol and hydroxide is exceptionally fast—essentially instantaneous upon mixing. The Sₙ2 reaction is comparatively much slower. To mitigate the risk of this side reaction, you should adhere to the following precautions:

• Use a milder base if possible: A 5-10% solution of sodium carbonate (Na₂CO₃) is often sufficient and is less nucleophilic than NaOH.

• Use dilute base: Avoid concentrated NaOH. A 1-2 M (4-8%) solution is typically adequate.

• Control the temperature: Perform the extraction at room temperature or below (e.g., in an ice-water bath) to slow the rate of the potential Sₙ2 reaction.

• Minimize contact time: Do not let the layers sit together for extended periods. Shake for 1-2 minutes and promptly separate the layers.

Under these controlled conditions, the desired acid-base extraction will proceed to completion with minimal degradation of the benzylic chloride.

Q4: I performed one basic wash, but TLC analysis still shows a faint spot for phenol. What should I do?

This indicates an incomplete extraction. There are several reasons this could happen:

• Insufficient Base: You may not have used enough base to deprotonate all the phenol.

• Equilibrium Effects: A single extraction does not always remove 100% of an impurity.

The solution is straightforward: repeat the extraction . Perform a second, and if necessary, a third wash with fresh aqueous base. After the final basic wash, perform one wash with deionized water to remove any residual base, followed by a wash with saturated aqueous sodium chloride (brine). The brine wash helps to remove dissolved water from the organic layer and aids in preventing emulsions.

Q5: Are there any alternative purification methods if the basic wash is insufficient or not applicable?

Yes, two common alternatives are column chromatography and recrystallization.

• Flash Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase, typically silica gel.[14][15] Phenol is more polar than your ester product due to its hydrogen-bonding hydroxyl group. Therefore, it will adhere more strongly to the polar silica gel. Your less polar ester will travel down the column faster and elute first. A solvent system of ethyl acetate in hexanes would be a good starting point for developing a separation method.[16][17]

• Recrystallization: If your ester product is a solid, recrystallization can be a powerful purification technique.[18][19] The goal is to find a solvent system in which the ester has high solubility at high temperatures and low solubility at low temperatures, while phenol remains soluble at all temperatures. This would cause your pure product to crystallize out upon cooling, leaving the phenol impurity behind in the mother liquor.[20] Trial-and-error with different solvents is necessary to find a suitable system.

Generally, for this specific problem, acid-base extraction is the most efficient and preferred primary method.

Detailed Experimental Protocol: Basic Extraction Workflow

This protocol outlines the standard procedure for removing phenol from an organic solution containing (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Reagents & Equipment:

• Crude product dissolved in a water-immiscible organic solvent (e.g., Ethyl Acetate, Diethyl Ether, or Dichloromethane)

• 5% w/v aqueous Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

• Saturated aqueous Sodium Chloride (Brine)

• Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Preparation: Dissolve the crude product mixture in an appropriate organic solvent (approx. 10-20 volumes, e.g., 10-20 mL of solvent per gram of crude product). Transfer this solution to a separatory funnel of appropriate size.

• First Basic Wash: Add an equal volume of 5% aqueous Na₂CO₃ solution to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake vigorously for 1-2 minutes.

• Separation: Place the funnel upright in a ring stand and allow the layers to fully separate. The denser layer (often the aqueous layer, but check solvent densities) will be at the bottom. Drain the lower aqueous layer (containing the sodium phenoxide) into a flask.

• Repeat Wash: Repeat steps 2 and 3 one or two more times with fresh portions of the Na₂CO₃ solution to ensure complete removal of the phenol.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove any residual sodium carbonate. Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of brine. This step helps to initiate the drying process by removing the bulk of the dissolved water from the organic solvent. Separate and discard the brine layer.

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask. Add a suitable amount of anhydrous magnesium sulfate or sodium sulfate. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

• Filtration: Filter the dried organic solution through a fluted filter paper or a cotton plug in a funnel to remove the drying agent.

• Solvent Removal: Concentrate the filtered solution under reduced pressure using a rotary evaporator to yield the purified (4-Chloromethyl-phenoxy)-acetic acid ethyl ester.

Visual Workflow: Acid-Base Extraction

The following diagram illustrates the logical flow of the purification process.

Caption: Workflow for purifying an ester from a phenol impurity.

References

• BYJU'S. (n.d.). Physical and Chemical Properties of Phenol. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 996, Phenol. Retrieved from [Link]

• Wikipedia. (2024). Phenol. Retrieved from [Link]

• Sciencemadness Wiki. (2024). Phenol. Retrieved from [Link]

• Pearson. (n.d.). Phenol Acidity Explained. Retrieved from [Link]

• Pharmaguideline. (n.d.). Acidity of Phenols, Effect of Substituents on Acidity. Retrieved from [Link]

• Solubility of Things. (n.d.). Phenol. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Phenol. Retrieved from [Link]

• Wikipedia. (2024). Acid–base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Aakash Institute. (n.d.). Phenol: Structure, Preparations, Properties, Classification, Chemical Reactions, Uses. Retrieved from [Link]

• CK-12 Foundation. (2026). Chemical Properties - Phenols. Retrieved from [Link]

• Scribd. (n.d.). Phenol Solubility Data Overview. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Table 4-2, Physical and Chemical Properties of Phenol. Retrieved from [Link]

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Reference Data & Comparative Studies

Technical Comparison Guide: Chromatographic Isolation of (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

The following guide details the chromatographic behavior, isolation strategies, and quality control parameters for (4-Chloromethyl-phenoxy)-acetic acid ethyl ester , a critical intermediate often used in the synthesis of fibrate-class pharmaceuticals and PPAR agonists.

Executive Summary & Compound Profile

(4-Chloromethyl-phenoxy)-acetic acid ethyl ester is a bifunctional building block containing a lipophilic ester tail and a reactive benzyl chloride head. Its chromatographic behavior is defined by the competition between the moderately polar ester group and the reactive, electrophilic chloromethyl moiety.

Chemical Context:

• Primary Challenge: The benzyl chloride moiety is prone to hydrolysis on acidic silica gel, leading to "ghost spots" or tailing caused by the formation of the hydroxymethyl derivative in situ.

• Detection: While UV-active, the compound requires specific staining to differentiate it from non-halogenated impurities.[1]

Feature	Specification
Compound Name	(4-Chloromethyl-phenoxy)-acetic acid ethyl ester
CAS Registry	80494-75-3 (and related derivatives)
Key Functionality	Benzyl Chloride (Electrophile) + Ethyl Ester (Lipophile)
Primary Impurity	(4-Hydroxymethyl-phenoxy)-acetic acid ethyl ester (Hydrolysis product)

Rf Value Comparison & Solvent System Optimization

The following data compares the target compound against its common synthetic precursors and degradation products. Note that absolute Rf values vary based on plate humidity and silica activation; Relative Rf (ΔRf) is the critical metric for separation.

Standard Solvent Systems (Silica Gel 60 F254)

Solvent System (v/v)	Target Rf (Approx.)	Separation Quality	Notes
Hexane : EtOAc (9:1)	0.25 – 0.35	Excellent	Best for separating the target from non-polar bis-alkylated byproducts.
Hexane : EtOAc (4:1)	0.55 – 0.65	Good	Standard screening system. Runs fast; good for quick reaction monitoring.
DCM : MeOH (98:2)	0.80 – 0.90	Poor	Too polar. Co-elutes target with starting materials.
Toluene : EtOAc (9:1)	0.40 – 0.50	Superior	Aromatic solvent interaction improves separation from unsubstituted phenoxy esters.

Relative Elution Order (Polarity Profile)

Understanding the "neighborhood" of your spot is vital. The target compound elutes in the middle of the polarity spectrum for this reaction class.

• Highest Rf (Fastest): Bis-(chloromethyl) impurities (if over-reaction occurs) or Unsubstituted Ethyl Phenoxyacetate (Starting Material). Note: The target usually runs slightly lower than the unsubstituted starting material due to the dipole of the C-Cl bond.

• Target Zone: (4-Chloromethyl-phenoxy)-acetic acid ethyl ester .[2][3]

• Lower Rf (Slower): (4-Hydroxymethyl-phenoxy)-acetic acid ethyl ester (Alcohol impurity). The hydroxyl group interacts strongly with silica, significantly retarding elution (Rf ~ 0.15 in 9:1 Hex:EtOAc).

• Baseline: (4-Chloromethyl-phenoxy)-acetic acid (Free Acid). Without an acid modifier (e.g., Acetic Acid), this stays at the origin.

Visualization Protocols (The "Trustworthiness" Pillar)

Relying solely on UV is a common pitfall. The benzyl chloride group allows for a highly specific chemical test that validates the integrity of the reactive site.

Method A: UV Absorption (Routine)

• Wavelength: 254 nm

• Appearance: Dark purple/black spot on green fluorescent background.

• Limitation: Non-specific. Shows all aromatic impurities.

Method B: 4-(p-Nitrobenzyl)pyridine (4-NBP) Stain (Specific Validation)

• Mechanism: 4-NBP acts as a nucleophile, attacking the benzyl chloride to form a colored complex. This confirms the presence of the active alkylating agent, distinguishing it from the hydrolyzed alcohol.

• Protocol:

  • Dip plate in 2% 4-NBP solution in acetone.

  • Heat at 110°C for 2-3 minutes.

  • Spray with 10% NaOH or exposure to Ammonia vapor.

• Result: The target spot turns Blue/Violet . Impurities (alcohols, simple esters) do not stain or turn faint yellow.

Method C: KMnO4 (General Oxidative)

• Use Case: To detect the alcohol impurity (hydroxymethyl derivative), which oxidizes faster and stains brighter yellow/brown than the chloride target.

Experimental Workflow & Decision Logic

The following diagram illustrates the logical flow for monitoring the synthesis and isolation of the target ester, integrating the specific staining protocols described above.

Caption: Decision tree for TLC monitoring. Note the critical use of Cold Air drying to prevent thermal hydrolysis of the benzyl chloride prior to visualization.

Troubleshooting & Causality

Issue: Tailing or "Ghost" Spots

• Observation: The main spot has a streak leading back to the baseline, or a secondary spot appears that wasn't present in the crude NMR.

• Causality: Benzyl chlorides are reactive. Acidic sites on the silica gel catalyze the hydrolysis of the C-Cl bond to C-OH (the alcohol impurity) during the run.

• Solution: Pre-treat the TLC plate or column silica with 1% Triethylamine (TEA) in Hexane. This neutralizes the acidic sites. Caution: Too much amine can cause the ester to degrade; use sparingly.

Issue: Poor Separation from Starting Material

• Observation: The target (Cl-CH2-) and starting material (H- or CH3-) co-elute.

• Causality: The polarity difference between a methyl/hydrogen and a chloromethyl group is small in standard adsorption chromatography.

• Solution: Switch to Toluene:Ethyl Acetate systems. The π-π interactions between toluene and the aromatic rings often amplify the subtle electronic differences caused by the chlorine atom, improving resolution.

References

• Reagent Database. (2025). (4-Chloromethyl-phenoxy)-acetic acid ethyl ester CAS 80494-75-3 Properties and Identifiers. Reagent Database. [Link]

• LibreTexts Chemistry. (2022). Visualizing TLC Plates: Staining Protocols for Halides and Aromatics. Chemistry LibreTexts. [Link]

• Royal Society of Chemistry. (2020). Supplementary Information: Synthesis and Rf values of Phenoxyacetic Acid Derivatives. RSC Advances. [Link]

• National Institutes of Health (NIH). (2024). Ethyl 2-(4-bromo-2-(chloromethyl)phenoxy)acetate Substance Record. PubChem.[4] [Link]

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• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 2,4-D-ethyl [sitem.herts.ac.uk]

Safety & Regulatory Compliance

Personal protective equipment for handling (4-Chloromethyl-phenoxy)-acetic acid ethyl ester

Executive Summary & Chemical Hazard Profiling

The Molecule: (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (CAS: 80494-75-3) is not a standard reagent; it is a reactive electrophile.

The Danger: The critical safety concern lies in the chloromethyl moiety . Structurally analogous to benzyl chloride, this functional group acts as a potent alkylating agent. It is capable of alkylating DNA and proteins, posing risks of carcinogenicity, severe skin corrosion, and extreme respiratory irritation (lachrymator).

The Directive: Treat this compound with the same high-level containment protocols used for benzyl chloride . Standard laboratory "good practices" are insufficient. You must employ a self-validating containment strategy.[1][2][3]

Hazard Identification Matrix

Hazard Class	Code	Description	Mechanism of Action
Skin Corrosion	H314	Causes severe skin burns and eye damage.[4]	Electrophilic attack on tissue proteins; HCl release upon hydrolysis.
Sensitization	H317	May cause an allergic skin reaction.[5][6][7]	Hapten formation via protein alkylation.
Carcinogenicity	H350	May cause cancer (Suspected).[5][7]	Direct DNA alkylation (based on benzyl chloride analog).
Aquatic Toxicity	H400	Very toxic to aquatic life.[4]	Lipophilic ester accumulates in aquatic organisms.

Personal Protective Equipment (PPE) Strategy

Core Principle: PPE is the last line of defense, not the first. However, due to the lachrymatory and alkylating nature of this compound, the PPE barrier must be absolute.

Hand Protection: The "Double-Barrier" System

Critical Warning: Standard 4-mil nitrile gloves provide insufficient protection against chloromethyl esters for more than incidental splash contact. The lipophilic ester tail facilitates rapid permeation, while the chloromethyl group delivers the toxic payload.

• Primary Barrier (Inner): Silver Shield® / 4H® (PE/EVAL Laminate) .

  • Why: These materials offer >4-hour breakthrough times for chlorinated aromatics.

• Secondary Barrier (Outer): Standard Nitrile (minimum 5 mil) .

  • Why: Provides dexterity and protects the inner laminate glove from physical tears and incidental solvent splashes.

• Protocol: Inspect inner gloves for cracks before donning. Change outer gloves immediately upon any splash.

Respiratory Protection[3][5][7][10][11][12][13][14]

• Primary Control: All operations must occur within a certified chemical fume hood (Face velocity: 80–120 fpm).

• Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

  • Note: Half-mask respirators are contraindicated due to the potential for ocular irritation (lachrymator).

Body & Eye Protection[3][5][7][10][15][16]

• Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are not acceptable due to vapor risks.

• Body: Chemical-resistant lab coat (Tyvek® preferred over cotton for synthesis scale-up) and closed-toe chemically resistant footwear.

Visualization: PPE Decision Logic

Figure 1: PPE Decision Logic based on operational scale. Note the escalation to laminate gloves for synthesis scales.

Operational Protocol: Step-by-Step

This protocol utilizes a Self-Validating System : You must verify the safety condition of the previous step before moving to the next.

Phase 1: Preparation

• Deactivation Prep: Prepare a beaker of 10% aqueous Sodium Carbonate (Na2CO3) or 5% Ammonium Hydroxide .

  • Validation: Ensure pH paper is available to confirm neutralization of any potential spills.

• Equipment Check: Verify fume hood flow. Place a secondary containment tray (polypropylene) inside the hood.

• Weighing: Do not weigh outside the hood. If the balance is external, tare the vial, move to the hood, add the solid/liquid, cap tightly, and return to the balance.

Phase 2: Handling & Synthesis

• Transfer: Use positive displacement pipettes for liquids to prevent dripping.

• Reaction Monitoring: When heating, assume the headspace contains HCl and alkylating vapors. Allow glassware to cool to ambient temperature before opening.

• Solvent Choice: Avoid nucleophilic solvents (like methanol) unless reaction is intended. The chloromethyl group will react slowly with alcohols, changing your stoichiometry and releasing HCl.

Phase 3: Decontamination & Disposal

• Quenching: Rinse all glassware with the prepared alkaline solution (Phase 1) before removing it from the hood. This converts trace chloromethyl esters into less toxic hydroxy-methyl derivatives.

• Waste Segregation:

  • Do NOT mix with general organic waste immediately if unquenched.

  • Segregate into "Halogenated Organic Waste" containers.

  • Label clearly: "Contains Alkylating Agent - Benzyl Chloride Derivative."

Emergency Response: Spills & Exposure[13][17]

Immediate Action: Speed is critical to prevent deep tissue alkylation.

Exposure Response[2][5][8][9][13][17]

• Skin Contact:

  • IMMEDIATELY remove contaminated clothing/gloves.

  • Flush with water for 15 minutes .

  • Crucial: Do not use organic solvents (ethanol/acetone) to wash skin; this increases absorption.

  • Seek medical attention.[1][2][5][8][9] Mention "Benzyl Chloride Analog Exposure."

• Eye Contact:

  • Flush for 15 minutes using an eyewash station.

  • Hold eyelids open.

  • Transport to ER immediately.

Spill Management Logic

Figure 2: Emergency Spill Response Workflow. Note that any spill outside the hood triggers evacuation.

References

• National Center for Biotechnology Information (PubChem). Compound Summary for Benzyl Chloride (Structural Analog). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: (4-chloro-2-methylphenoxy)acetic acid ethyl ester. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Benzyl Chloride. Retrieved from [Link]

• Reagent Database. Safety Data Sheet: (4-Chloromethyl-phenoxy)-acetic acid ethyl ester (CAS 80494-75-3).[10] Retrieved from [Link][10]

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